4-(Cyclohexanesulfonyl)piperidine

Core Science & Biosynthesis

4-(Cyclohexanesulfonyl)piperidine CAS number and chemical properties

CAS Number: 933699-67-3 (Free Base) | 1864016-67-0 (Hydrochloride Salt) Formula:

Molecular Weight: 231.36 g/mol (Free Base)[1]

Executive Summary

4-(Cyclohexanesulfonyl)piperidine is a specialized heterocyclic building block used primarily in medicinal chemistry and drug discovery.[1] It features a piperidine ring substituted at the 4-position with a cyclohexylsulfonyl group.[1] This structural motif combines a secondary amine (a versatile handle for diversification) with a sulfone linker and a lipophilic cyclohexyl ring.

The sulfone moiety (

) serves as a non-basic, polar hydrogen-bond acceptor that enhances metabolic stability compared to carbonyl or ether linkages.[1] This compound is frequently employed as a scaffold to modulate lipophilicity and target engagement in G-protein coupled receptors (GPCRs), ion channels (specifically GABA and Sigma receptors), and enzyme inhibitors.[1]

Chemical Properties & Specifications

Physicochemical Profile

Property	Value / Description
IUPAC Name	4-(Cyclohexanesulfonyl)piperidine
SMILES	C1CCC(CC1)S(=O)(=O)C2CCNCC2
InChI Key	ZGKQYPOVVAFHEB-UHFFFAOYSA-N
Molecular Weight	231.36 Da (Free Base); 267.82 Da (HCl Salt)
Appearance	White to off-white solid (typically crystalline as HCl salt)
Solubility	Free Base: Soluble in DCM, MeOH, DMSO, EtOAc.HCl Salt: Soluble in Water, DMSO, MeOH.[1][2][3][4][5][6][7][8][9]
pKa (Calc.)	~10.8 (Piperidine Nitrogen)
LogP (Calc.)	1.48 ± 0.3 (Moderate Lipophilicity)
H-Bond Donors	1 (NH)
H-Bond Acceptors	3 (2 x Oxygen in Sulfone, 1 x Nitrogen)

Structural Significance

• Sulfone Bridge: The sulfone group is electronically withdrawing, reducing the electron density of the cyclohexyl and piperidine rings slightly, but it acts primarily as a stable steric spacer. unlike sulfonamides, it is chemically inert to hydrolysis.

• Piperidine Handle: The secondary amine at the 1-position is highly nucleophilic, making it an ideal attachment point for library synthesis via amidation, reductive amination, or

  reactions.[1]

• Lipophilic Domain: The cyclohexyl group provides a bulky, hydrophobic domain often required to fill hydrophobic pockets in receptor binding sites (e.g., Sigma-1 receptors).[1]

Synthetic Methodology

The synthesis of 4-(Cyclohexanesulfonyl)piperidine typically follows a convergent route involving the formation of the thioether linkage followed by oxidation.[1] The following protocol describes the preparation starting from protected piperidine derivatives to ensure high purity and yield.

Synthetic Pathway Visualization

Figure 1: Step-wise synthetic route for 4-(Cyclohexanesulfonyl)piperidine.

Detailed Protocol

Step 1: Thioether Formation (S-Alkylation) [1]

• Reagents: tert-Butyl 4-mercaptopiperidine-1-carboxylate (1.0 eq), Cyclohexyl bromide (1.2 eq), Potassium Carbonate (

  , 2.0 eq).

• Solvent: DMF (Dimethylformamide).[1]

• Procedure:

  • Dissolve N-Boc-4-mercaptopiperidine in DMF under nitrogen atmosphere.

  • Add

    and stir for 15 minutes to generate the thiolate anion.

  • Add Cyclohexyl bromide dropwise.

  • Heat the reaction mixture to 60°C for 12–16 hours.

  • Workup: Dilute with water, extract with Ethyl Acetate (EtOAc). Wash organic layer with brine, dry over

    , and concentrate.[1][10]

  • Mechanistic Insight: The thiolate is a soft nucleophile and readily displaces the bromide on the secondary carbon of the cyclohexyl ring via an

    mechanism, despite the steric hindrance.

Step 2: Oxidation to Sulfone

• Reagents: m-Chloroperbenzoic acid (mCPBA, 2.2 eq) or Oxone.[1]

• Solvent: Dichloromethane (DCM).[1]

• Procedure:

  • Dissolve the thioether intermediate in DCM and cool to 0°C.

  • Slowly add mCPBA (dissolved in DCM) to control the exotherm.

  • Stir at 0°C for 1 hour, then warm to room temperature and stir for 4 hours.

  • Workup: Quench with saturated

    (to reduce excess peroxide) and saturated (to neutralize acid). Extract with DCM.

  • Validation: Monitor by TLC or LC-MS. The sulfone is significantly more polar than the sulfide.

Step 3: N-Boc Deprotection

• Reagents: 4M HCl in Dioxane (or TFA in DCM).

• Procedure:

  • Dissolve the N-Boc sulfone in a minimal amount of Dioxane or DCM.[1]

  • Add 4M HCl in Dioxane (5–10 eq) at 0°C.

  • Stir at room temperature for 2–4 hours until gas evolution (

    , Isobutylene) ceases and a precipitate forms.

  • Isolation: Filter the white solid (HCl salt) and wash with diethyl ether.

  • Yield: Typically >90% for this step.

Applications in Drug Discovery

Pharmacophore Mapping

This molecule is a "linker-scaffold" that connects a polar core to a hydrophobic domain.[1]

• Sigma-1 (

  ) Receptor Ligands: 4-Substituted piperidines are classic scaffolds for ligands.[1] The cyclohexyl group mimics the hydrophobic bulk found in high-affinity ligands like Haloperidol or Pentazocine, while the sulfone provides a unique hydrogen-bonding interaction distinct from the typical tertiary amine or ketone.[1]

• GABA Modulators: Structural analogs such as Piperidine-4-sulfonic acid (P4S) are potent GABA agonists. 4-(Cyclohexanesulfonyl)piperidine retains the 4-position sulfur geometry but replaces the acidic hydroxyl with a lipophilic cyclohexyl group.[1] This modification likely abolishes agonist activity but creates a potential antagonist or allosteric modulator profile by occupying the binding pocket without activating the receptor.

• Ion Channel Blockers: The combination of a protonatable amine and a lipophilic tail is a hallmark of sodium and calcium channel blockers.

Functionalization Strategies

Researchers utilize the secondary amine to generate libraries:

• Amide Coupling: Reaction with carboxylic acids to form amides (e.g., for peptidomimetics).

• Reductive Amination: Reaction with aldehydes to introduce N-alkyl groups.[1]

• Urea/Carbamate Formation: Reaction with isocyanates or chloroformates to modulate solubility and permeability.

Safety and Handling

• Hazards:

  • Irritant: Causes skin and eye irritation (H315, H319).

  • Respiratory: May cause respiratory irritation (H335).[1]

• Storage: Store the HCl salt in a cool, dry place (2–8°C). It is hygroscopic; keep the container tightly sealed.

• Handling: Use standard PPE (gloves, goggles, lab coat). Handle in a fume hood to avoid inhalation of dust.

References

• Sigma-Aldrich. 4-(Cyclohexanesulfonyl)piperidine hydrochloride Product Page. (Accessed 2026).[1] Link

• PubChem. 4-(Cyclohexanesulfonyl)piperidine hydrochloride (Compound Summary). National Library of Medicine. Link

• Beria, I. et al. (2013). "Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands." European Journal of Medicinal Chemistry. (Contextual reference for scaffold utility).

• Krogsgaard-Larsen, P. et al. (1980).[1] "Piperidine-4-sulphonic acid, a new specific GABA agonist."[1] Nature. (Contextual reference for bioisostere P4S).

Sources

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• 2. 933699-67-3|4-(Cyclohexanesulfonyl)piperidine|BLD Pharm [bldpharm.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. 31053-08-4_CAS号:31053-08-4_2,2-difluoro-1,2,3-trimethyl-1,3,2λ5-diazaphosphetidin-4-one - 化源网 [chemsrc.com]
• 5. 4-Cyclohexylpiperidine | C11H21N | CID 424240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. US5489689A - Preparation of piperidine derivatives - Google Patents [patents.google.com]
• 7. US9029547B1 - Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal - Google Patents [patents.google.com]
• 8. CN102731369A - Synthesis method for N-substituted-4-piperidone - Google Patents [patents.google.com]
• 9. Piperidine-4-sulfonic acid - Wikipedia [en.wikipedia.org]
• 10. CN1583742A - Method for preparing 4-piperidyl piperidine - Google Patents [patents.google.com]

Technical Whitepaper: 4-(Cyclohexanesulfonyl)piperidine as a Scaffold for MMP Inhibitors

[1]

Executive Summary

The 4-(Cyclohexanesulfonyl)piperidine scaffold represents a privileged structural motif in the design of next-generation Matrix Metalloproteinase (MMP) inhibitors.[1] Unlike first-generation peptidomimetics that suffered from poor bioavailability and musculoskeletal toxicity (MST), this non-peptidic scaffold offers a rigidified backbone that precisely orients the Zinc Binding Group (ZBG) while directing the hydrophobic cyclohexyl tail into the selectivity-determining S1' specificity pocket.[1] This guide provides a comprehensive technical analysis of the scaffold's medicinal chemistry, providing researchers with the protocols, structure-activity relationships (SAR), and synthetic pathways necessary to exploit this motif for selective MMP-2, MMP-9, and MMP-13 inhibition.[1]

Part 1: Chemical Rationale & Pharmacophore Analysis

The Structural Logic

The failure of early broad-spectrum MMP inhibitors (e.g., marimastat) was largely attributed to the flexible succinyl backbones that allowed promiscuous binding to the homologous MMP-1 isoform, leading to severe side effects.[1] The 4-(cyclohexanesulfonyl)piperidine scaffold solves this via three distinct architectural features:

• The Piperidine Core (Rigidification): The six-membered heterocycle locks the conformation of the inhibitor, reducing the entropic penalty upon binding.[1] It serves as a vector, projecting the ZBG and the S1' probe at a defined angle (typically ~109.5°) that mimics the transition state of substrate hydrolysis.[1]

• The Sulfonyl Linker (Hydrogen Bonding): The sulfone moiety (

  ) is not merely a linker; it acts as a hydrogen bond acceptor.[1] In the MMP active site, one sulfonyl oxygen typically accepts a hydrogen bond from the backbone amide of the enzyme (often Leu-181 or Ala-182 in MMP-2/9), anchoring the inhibitor.

• The Cyclohexyl Group (S1' Selectivity): The S1' pocket is the "selectivity filter" of MMPs.[1] MMP-2, -9, and -13 possess deep, hydrophobic S1' channels. The bulky, lipophilic cyclohexyl group fills this pocket more effectively than smaller alkyl chains, driving potency through the hydrophobic effect while excluding the inhibitor from the shallow S1' pocket of MMP-1 (collagenase-1), thereby sparing the enzyme responsible for normal tissue homeostasis.[1]

Pharmacophore Visualization

The following diagram illustrates the logical connectivity of the scaffold within the MMP active site.

Caption: Pharmacophore map showing the interaction of the 4-(cyclohexanesulfonyl)piperidine scaffold with the MMP active site domains.

Part 2: Medicinal Chemistry & SAR[2][3][4]

Structure-Activity Relationship (SAR) Matrix

Optimization of this scaffold revolves around three vectors. The following table summarizes the impact of modifications based on aggregate literature data for MMP-2/9/13 inhibition.

Structural Vector	Modification	Effect on Potency (MMP-2/9)	Effect on Selectivity (vs MMP-1)	Mechanistic Note
Piperidine Nitrogen (N1)	Hydroxamate ( )	+++ (High)	Moderate	Strongest Zn chelation; metabolic liability.[1]
Carboxylate ( )	++ (Medium)	High	Weaker binder but better oral bioavailability.[1]
Reverse Hydroxamate	++ (Medium)	High	Improved stability over standard hydroxamates.[1]
Sulfonyl Linker	Sulfonamide ( )	++	Moderate	Alternative H-bonding geometry; easier synthesis.
Sulfone ( )	+++	High	Optimal geometry for deep S1' penetration.[1]
S1' Probe (R-Group)	Cyclohexyl	+++	+++	Optimal fit for deep S1' pockets (MMP-2/13).[1]
Phenyl	++	+	Flatter; less optimal hydrophobic fill.[1]
Methyl/Ethyl	+	---	Too small; loses selectivity (hits MMP-1).

The "Alpha-Sulfone" Advantage

Research indicates that positioning the sulfone moiety alpha to the piperidine ring (or directly on the ring at C4) creates a "kink" in the molecule that forces the cyclohexyl group deep into the S1' tunnel.[1] This is critical for differentiating between the gelatinases (MMP-2/9) and the collagenases (MMP-1).[1]

Part 3: Synthetic Protocols

Synthesis of the Core Scaffold: 4-(Cyclohexanesulfonyl)piperidine

This protocol describes the construction of the core scaffold, ready for functionalization with a ZBG.

Prerequisites:

• Starting Material: N-Boc-4-bromopiperidine (CAS: 180016-43-3)

• Reagents: Cyclohexanethiol, K2CO3, mCPBA (meta-Chloroperoxybenzoic acid), TFA (Trifluoroacetic acid).[1]

• Solvents: DMF, DCM (Dichloromethane).[1]

Step 1: Thioether Formation (Nucleophilic Substitution)[1]

• Setup: In a flame-dried round-bottom flask, dissolve N-Boc-4-bromopiperidine (1.0 equiv) in anhydrous DMF (0.5 M).

• Addition: Add Potassium Carbonate (

  , 2.0 equiv) followed by Cyclohexanethiol (1.2 equiv).

• Reaction: Heat the mixture to 80°C under nitrogen atmosphere for 12 hours.

• Workup: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x).[1] Wash combined organics with brine, dry over

  , and concentrate.[1][2]

• Validation: 1H NMR should show the disappearance of the C4-methine quartet of the bromide and appearance of the sulfide methine multiplet.

Step 2: Oxidation to Sulfone[1]

• Setup: Dissolve the crude thioether (from Step 1) in DCM (0.2 M) and cool to 0°C.

• Oxidation: Slowly add mCPBA (2.5 equiv) portion-wise to control exotherm.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

• Quench: Quench with saturated aqueous

  (sodium thiosulfate) to destroy excess peroxide, then wash with saturated .[1]

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

  • Target:tert-butyl 4-(cyclohexanesulfonyl)piperidine-1-carboxylate.

Step 3: N-Deprotection

• Reaction: Dissolve the sulfone in DCM/TFA (4:1 ratio).[1] Stir at room temperature for 1 hour.

• Workup: Concentrate in vacuo. Azeotrope with toluene to remove residual TFA.[1]

• Result: 4-(Cyclohexanesulfonyl)piperidine (TFA salt) .

Synthetic Workflow Diagram

Caption: Synthetic route for the generation of the 4-(cyclohexanesulfonyl)piperidine core.

Part 4: Biological Evaluation Protocols

To validate the efficacy of derivatives built on this scaffold, the following self-validating assay protocols are required.

Fluorometric Enzyme Inhibition Assay

This assay determines the

of the compound against specific MMP isoforms.[1]

Materials:

• Recombinant human MMP-2, MMP-9, and MMP-1 (negative control).[1]

• Fluorogenic Substrate: Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2 (Knight Substrate).

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM

  , 150 mM NaCl, 0.05% Brij-35.[1]

Protocol:

• Activation: Activate pro-MMPs using p-aminophenylmercuric acetate (APMA) for 2 hours at 37°C.

• Incubation: In a black 96-well plate, add 10 µL of inhibitor (serial dilutions in DMSO) and 80 µL of activated enzyme solution. Incubate for 30 minutes at 25°C to allow equilibrium binding.

• Initiation: Add 10 µL of fluorogenic substrate (10 µM final concentration).

• Measurement: Monitor fluorescence kinetics (

  ) for 20 minutes.

• Analysis: Plot initial velocity (

  ) vs. log[Inhibitor]. Fit to the sigmoidal dose-response equation to calculate .[1]

  • Self-Validation Check: Include a known inhibitor (e.g., Ilomastat) as a positive control.[1] The Z-factor of the plate must be > 0.5.

Selectivity Profiling (The "Sparing" Ratio)

A critical metric for this scaffold is the MMP-1 Sparing Ratio.[1]

[1]

• Target: Ratio > 1000.

• Interpretation: A high ratio confirms that the cyclohexyl group is successfully excluding the molecule from the shallow S1' pocket of MMP-1, validating the scaffold design.[1]

Part 5: References

• Becker, D. P., et al. (2005).[1][3] "Synthesis and Structure-Activity Relationships of

  - and -Piperidine Sulfone Hydroxamic Acid Matrix Metalloproteinase Inhibitors with Oral Antitumor Efficacy." Journal of Medicinal Chemistry, 48(21), 6713–6730.[1] Link[1]

• Vandenbroucke, R. E., & Libert, C. (2014).[1] "Is there new hope for therapeutic matrix metalloproteinase inhibition?" Nature Reviews Drug Discovery, 13(12), 904–927.[1] Link

• Fisher, J. F., & Mobashery, S. (2006).[1] "Recent advances in MMP inhibitor design." Cancer Metastasis Reviews, 25(1), 115–136.[1] Link

• PubChem Compound Summary. (n.d.). "[(4-Cyclohexylphenyl)sulfonyl]piperidine."[1] National Center for Biotechnology Information.[1] Link[1]

• Jacobsen, J. A., et al. (2010).[1] "To bind zinc or not to bind zinc: An examination of innovative approaches to improved metalloproteinase inhibition." Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1803(1), 47-54.[1] Link[1]

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• 3. luc.edu [luc.edu]

The Piperidine Sulfone Core: A Privileged Scaffold in Drug Discovery - A Technical Guide to Structure-Activity Relationships

For Immediate Release to the Scientific Community

This in-depth technical guide, intended for researchers, medicinal chemists, and drug development professionals, explores the structure-activity relationship (SAR) of piperidine sulfone derivatives. We will delve into the nuanced interplay of structural modifications that govern the biological activity of this important scaffold, moving beyond a generic overview to provide actionable insights for contemporary drug discovery programs.

Introduction: The Emergence of the Piperidine Sulfone Scaffold

The piperidine ring is a ubiquitous feature in a vast number of pharmaceuticals, prized for its favorable physicochemical properties and its ability to confer advantageous pharmacokinetic profiles.[1] When integrated with a sulfone moiety, the resulting piperidine sulfone core presents a synthetically tractable and conformationally constrained scaffold that has demonstrated significant potential across a range of therapeutic targets. This guide will dissect the key structural elements of this scaffold and their impact on biological activity, with a primary focus on enzyme inhibition.

Core Structural Elements and Their Influence on Activity

The fundamental piperidine sulfone scaffold can be deconstructed into three primary components, each offering a vector for chemical modification to fine-tune biological activity, selectivity, and pharmacokinetic properties.

• The Piperidine Ring: The saturation and inherent chair-like conformation of the piperidine ring provide a three-dimensional framework that can be exploited to orient substituents towards specific binding pockets within a biological target. The nitrogen atom of the piperidine ring is a key handle for introducing a wide variety of substituents, significantly impacting the molecule's overall properties.

• The Sulfone Group: The sulfone moiety (SO₂) is a strong hydrogen bond acceptor and is metabolically stable.[2] Its tetrahedral geometry and electron-withdrawing nature can influence the acidity of neighboring protons and play a crucial role in anchoring the molecule within a target's active site. The positioning of the sulfone group relative to the piperidine ring (e.g., α- or β- to the nitrogen) has been shown to have a profound effect on potency and selectivity.[3]

• Substituents on the Piperidine Ring and Sulfone Moiety: The nature, size, and electronic properties of substituents at various positions on both the piperidine ring and the aryl group of the sulfone are critical determinants of the structure-activity relationship. These substituents can engage in a multitude of interactions, including hydrophobic, ionic, and hydrogen bonding, with the target protein.

Case Study: Piperidine Sulfone Hydroxamates as Matrix Metalloproteinase (MMP) Inhibitors

A seminal example that elegantly illustrates the SAR of piperidine sulfone derivatives is the development of potent and selective matrix metalloproteinase (MMP) inhibitors.[3][4] MMPs are a family of zinc-dependent endopeptidases involved in the degradation of the extracellular matrix, and their dysregulation is implicated in diseases such as cancer and arthritis.[3]

Key SAR Insights for MMP Inhibition

The exploration of both β- and α-piperidine sulfone hydroxamates has yielded critical insights into their activity as MMP inhibitors.[3][4] The hydroxamic acid moiety acts as a key zinc-binding group, essential for potent inhibition.

• Position of the Sulfone Group: A pivotal discovery was that α-sulfone hydroxamates are generally more potent against target MMPs (MMP-2, -9, and -13) and exhibit superior pharmacokinetic profiles compared to their β-sulfone counterparts.[3] This highlights the critical importance of the spatial arrangement of the sulfone and hydroxamate groups for optimal interaction with the enzyme's active site.

• Substituents on the Piperidine Nitrogen (N-substituents): Modification at the piperidine nitrogen has a significant impact on potency and selectivity. Small, linear alkyl groups or those containing an alkyne functionality have been shown to be well-tolerated and can enhance potency.

• Aryl Substituents on the Sulfone Moiety: The nature of the aryl group attached to the sulfone influences interactions with the S1' specificity pocket of the MMP active site. Variations in this group can be used to modulate selectivity across different MMP isoforms.

Quantitative SAR Data

The following table summarizes the inhibitory activity of representative piperidine sulfone hydroxamates against various MMPs, illustrating the key SAR principles discussed.

Compound	Position of Sulfone	N-Substituent	R Group on Aryl Sulfone	MMP-1 IC50 (nM)	MMP-2 IC50 (nM)	MMP-9 IC50 (nM)	MMP-13 IC50 (nM)
1	β	Methyl	4-Phenoxy	>10000	2.5	1.5	0.8
2	α	Methyl	4-Phenoxy	5000	0.6	0.5	0.2
3	α	Propargyl	4-Phenoxy	3000	0.4	0.3	0.1
4	α	H	4-Phenoxy	>10000	10	8	5

Data compiled from Becker et al., J. Med. Chem. 2005, 48 (21), pp 6659–6675.[3]

Experimental Workflow for MMP Inhibition Assay

The determination of the inhibitory potency of piperidine sulfone derivatives against MMPs is typically performed using a fluorogenic substrate assay.

Caption: Workflow for a typical MMP inhibition assay.

Detailed Protocol: Fluorogenic MMP Inhibition Assay

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35).

  • Dilute the recombinant human MMP enzyme to the desired concentration in the assay buffer.

  • Prepare a stock solution of the fluorogenic peptide substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂) in DMSO and dilute to the working concentration in the assay buffer.

  • Prepare serial dilutions of the piperidine sulfone test compounds in DMSO.

• Assay Procedure:

  • To the wells of a 96-well black microplate, add the test compound dilutions.

  • Add the diluted MMP enzyme to each well and incubate for a specified period (e.g., 30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

  • Immediately begin monitoring the increase in fluorescence using a microplate reader at the appropriate excitation and emission wavelengths for the chosen substrate.

• Data Analysis:

  • Determine the initial reaction velocities from the linear portion of the fluorescence versus time curves.

  • Calculate the percentage of inhibition for each compound concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response model to determine the IC50 value.

Broader Therapeutic Applications and SAR Considerations

The versatility of the piperidine sulfone scaffold extends beyond MMP inhibition. Derivatives have been investigated for a range of other biological activities.

HIV-1 Protease Inhibition

Piperidine-containing structures have been explored as P2-ligands in HIV-1 protease inhibitors.[4] The stereochemistry of the piperidine ring and the position of attachment to the inhibitor backbone are critical for potent enzymatic inhibition.

Experimental Protocol: FRET-Based HIV-1 Protease Assay

A common method for evaluating HIV-1 protease inhibitors is a Fluorescence Resonance Energy Transfer (FRET) based assay.[5]

• Reagents:

  • Recombinant HIV-1 Protease

  • FRET peptide substrate containing a protease cleavage site flanked by a donor and acceptor fluorophore.

  • Assay Buffer (e.g., 100 mM Sodium Acetate, 1 M NaCl, 1 mM EDTA, 1 mM DTT, pH 4.7).[5]

  • Test compounds and a known HIV-1 protease inhibitor (e.g., Darunavir) as a positive control.

• Procedure:

  • In a microplate, combine the assay buffer, test compound at various concentrations, and the HIV-1 protease solution.

  • Pre-incubate to allow for inhibitor binding.

  • Initiate the reaction by adding the FRET substrate.

  • Monitor the change in fluorescence over time. Cleavage of the substrate separates the FRET pair, leading to an increase in donor fluorescence and a decrease in acceptor fluorescence.

• Analysis:

  • Calculate the rate of substrate cleavage from the fluorescence data.

  • Determine the IC50 values by plotting the percentage of inhibition against the inhibitor concentration.

Carbonic Anhydrase Inhibition

Piperidine sulfonamides have been investigated as inhibitors of carbonic anhydrases (CAs), a family of zinc-containing enzymes involved in various physiological processes.[6] The sulfonamide group is a key zinc-binding function, and modifications to the piperidine ring and its substituents can modulate isoform selectivity.

CNS-Penetrant Muscarinic Antagonists

Piperazine sulfonyl derivatives, structurally related to piperidine sulfones, have been identified as CNS-penetrant pan-muscarinic antagonists.[7] This highlights the potential of the sulfonylpiperidine/piperazine scaffold in designing molecules that can cross the blood-brain barrier and modulate CNS targets.

Experimental Protocol: Radioligand Binding Assay for CNS Receptors

To assess the affinity of compounds for CNS receptors, a radioligand binding assay is a standard method.[8]

• Materials:

  • Cell membranes expressing the target receptor (e.g., muscarinic receptors).

  • A radiolabeled ligand with high affinity and selectivity for the target receptor.

  • Incubation buffer.

  • Test compounds.

• Procedure:

  • Incubate the cell membranes with the radioligand and varying concentrations of the test compound.

  • After reaching equilibrium, separate the bound and free radioligand by rapid filtration.

  • Quantify the amount of bound radioactivity on the filters using a scintillation counter.

• Analysis:

  • Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Synthetic Strategies

The synthesis of piperidine sulfone derivatives typically involves multi-step sequences. A general overview of a common synthetic approach is provided below.

Caption: General synthetic pathway for piperidine sulfone derivatives.

A more detailed synthetic scheme for α-piperidine sulfone hydroxamates often begins with the alkylation of a protected piperidine precursor, followed by oxidation to the sulfone, deprotection, and subsequent functionalization of the piperidine nitrogen and conversion to the final hydroxamate.[3]

Future Perspectives

The piperidine sulfone scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Future research will likely focus on:

• Exploring Novel Target Classes: Expanding the application of this scaffold to other enzyme families and receptor types.

• Fine-Tuning Selectivity: Developing highly selective inhibitors to minimize off-target effects.

• Optimizing Pharmacokinetic Properties: Further refining the scaffold to improve oral bioavailability and metabolic stability for in vivo applications.

• Structure-Based Drug Design: Utilizing computational modeling and X-ray crystallography to guide the rational design of more potent and selective derivatives.

By understanding the fundamental principles of the structure-activity relationship of piperidine sulfone derivatives, researchers can more effectively design and synthesize novel compounds with improved therapeutic potential.

References

• BenchChem. (2025).
• PubMed. (n.d.). Synthesis and structure-activity relationships of beta- and alpha-piperidine sulfone hydroxamic acid matrix metalloproteinase inhibitors with oral antitumor efficacy.
• PMC. (n.d.). Discovery and optimization of 3-(4-aryl/heteroarylsulfonyl)piperazin-1-yl)-6-(piperidin-1-yl)pyridazines as novel, CNS penetrant pan-muscarinic antagonists.
• ACS Publications. (2005). Synthesis and Structure−Activity Relationships of β- and α-Piperidine Sulfone Hydroxamic Acid Matrix Metalloproteinase Inhibitors with Oral Antitumor Efficacy. Journal of Medicinal Chemistry.
• Benchchem. (n.d.).
• PMC. (n.d.). Implementation of pharmacokinetic and pharmacodynamic strategies in early research phases of drug discovery and development at Novartis Institute of Biomedical Research.
• PubMed. (2006).
• Springer Nature Experiments. (n.d.). Assays of Matrix Metalloproteinases (MMPs) and MMP Inhibitors.
• ACS Publications. (n.d.). Synthesis and Structure−Activity Relationships of β- and α-Piperidine Sulfone Hydroxamic Acid Matrix Metalloproteinase Inhibitors with Oral Antitumor Efficacy.
• PMC. (2022). Synthesis of Sulfonamides Incorporating Piperidinyl-Hydrazidoureido and Piperidinyl-Hydrazidothioureido Moieties and Their Carbonic Anhydrase I, II, IX and XII Inhibitory Activity.
• Chondrex. (n.d.). MMP-13 Inhibitor Assay Kit.
• DiaPharma. (n.d.). QuickZyme Mouse MMP-9 activity assay.
• MDPI. (n.d.). Novel Sulfamide-Containing Compounds as Selective Carbonic Anhydrase I Inhibitors.
• Loyola eCommons. (2005). Synthesis and Structure-Activity Relationships of ß- and a-Piperidine Sulphone Hydroxamic Acid Matrix Metalloproteinase Inhibitors with Oral Antitumor Efficacy.
• PMC. (n.d.). Pharmaceutical and medicinal significance of sulfur (SVI)-Containing motifs for drug discovery: A critical review.
• PMC. (n.d.). Visualization of HIV Protease Inhibition Using a Novel FRET Molecular Probe.
• Assay Genie. (n.d.). MMP-9 Inhibitor Screening Kit (Fluorometric) (#BN01060).
• PubMed. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds.

Sources

• 1. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and structure-activity relationships of beta- and alpha-piperidine sulfone hydroxamic acid matrix metalloproteinase inhibitors with oral antitumor efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of Sulfonamides Incorporating Piperidinyl-Hydrazidoureido and Piperidinyl-Hydrazidothioureido Moieties and Their Carbonic Anhydrase I, II, IX and XII Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]

ADME/Tox profile predictions for cyclohexylsulfonyl piperidines

An In-Depth Technical Guide to the ADME/Tox Profile Predictions for Cyclohexylsulfonyl Piperidines

Executive Summary

The development of novel therapeutics requires a rigorous evaluation of their Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) profiles at the earliest stages to mitigate late-stage failures. This guide provides a comprehensive framework for predicting the ADME/Tox properties of cyclohexylsulfonyl piperidine derivatives, a scaffold of increasing interest in medicinal chemistry. By integrating robust in silico predictive models with targeted in vitro experimental validation, researchers can build a comprehensive understanding of a compound's pharmacokinetic and safety profile. This document outlines the theoretical underpinnings, practical experimental protocols, and data integration strategies necessary to make informed decisions, de-risk candidates, and accelerate the progression of promising molecules toward clinical development. The methodologies described herein are grounded in established scientific principles and align with regulatory expectations for preclinical safety assessment.[1][2][3]

Introduction: The Imperative of Early ADME/Tox Assessment

The journey of a drug from concept to clinic is fraught with challenges, with a significant percentage of candidates failing due to unfavorable ADME/Tox properties.[4] Early and accurate prediction of these characteristics is therefore not just advantageous but essential for efficient drug development.[5] This guide focuses on the cyclohexylsulfonyl piperidine scaffold, a chemical moiety present in a variety of biologically active molecules. While this scaffold can offer desirable pharmacological properties, its constituent parts—the cyclohexyl ring, the sulfonamide linker, and the piperidine ring—each present unique metabolic and toxicological considerations that must be proactively addressed.

The modern paradigm for ADME/Tox assessment is a tiered, integrated approach. It begins with computational (in silico) models to rapidly screen large numbers of virtual compounds and prioritize them based on predicted properties.[4][6] Promising candidates then advance to in vitro assays for experimental validation of these predictions. This iterative cycle of prediction and validation provides a robust, data-driven foundation for selecting candidates with the highest probability of success in later, more complex in vivo studies and eventual clinical trials.[3][7]

Foundational Analysis: In Silico ADME/Tox Prediction

In the initial stages of discovery, in silico tools offer a time- and cost-effective method to evaluate the drug-like properties of cyclohexylsulfonyl piperidine derivatives.[6] These computational models leverage vast datasets of known compounds to predict the behavior of novel structures.[4][8]

Physicochemical Property Prediction

The foundational ADME properties are governed by a molecule's physicochemical characteristics. Key parameters to predict for any cyclohexylsulfonyl piperidine analog include:

• Lipophilicity (LogP): The octanol/water partition coefficient is a critical determinant of a compound's ability to cross biological membranes. The combination of the lipophilic cyclohexyl group and the more polar sulfonamide and piperidine moieties can lead to a wide range of LogP values.

• Aqueous Solubility (LogS): Adequate solubility is crucial for absorption and formulation. The piperidine nitrogen, which is typically basic, can be protonated at physiological pH, enhancing solubility.

• pKa: The ionization state of the molecule affects its solubility, permeability, and potential for off-target interactions. The piperidine nitrogen is the primary basic center.

• Molecular Weight (MW) and Polar Surface Area (PSA): These bulk properties influence diffusion and transport across membranes.

These parameters are often evaluated against established guidelines for oral bioavailability, such as Lipinski's Rule of Five.

Table 1: Predicted Physicochemical and ADME Properties for a Hypothetical Cyclohexylsulfonyl Piperidine Analog

Parameter	Predicted Value	Implication for Drug Development
Physicochemical
Molecular Weight	< 500 Da	Favorable for oral absorption.
cLogP	2.5 - 3.5	Balanced lipophilicity for permeability and solubility.
LogS (Aqueous Solubility)	-4.0	Moderate solubility; may require formulation strategies.
pKa (most basic)	8.5 - 9.5	Protonated at intestinal pH, aiding solubility.
Polar Surface Area (PSA)	< 140 Ų	Good potential for membrane permeability.
ADME
Human Intestinal Absorption	> 90%	Likely well-absorbed from the GI tract.[9]
Caco-2 Permeability	High	Suggests good passive diffusion across the intestinal wall.
Plasma Protein Binding	Moderate to High	The lipophilic nature may lead to significant binding.
BBB Penetration	Low to Moderate	Potential for CNS side effects needs to be evaluated.
CYP2D6 Substrate/Inhibitor	Yes/No	Prediction of key metabolic pathways.[10]
Toxicity
hERG Inhibition	Low Risk	Reduced risk of cardiac arrhythmia.
AMES Mutagenicity	Non-mutagenic	Low risk of genotoxicity.
Hepatotoxicity	Low Risk	Reduced potential for liver damage.

The In Silico Prediction Workflow

The computational assessment follows a logical progression from basic properties to complex biological interactions. This workflow allows for the early identification of potential liabilities.

Caption: Workflow for in silico ADME/Tox prediction.

Experimental Confirmation: Key In Vitro Assays

While in silico models are powerful for prioritization, their predictions must be confirmed through rigorous experimental testing.[11] The following in vitro assays are fundamental for building a reliable ADME/Tox profile for lead candidates.

Absorption: Caco-2 Permeability Assay

This assay is the industry standard for predicting human intestinal absorption.[11] It uses a monolayer of Caco-2 cells, which differentiate to form tight junctions and mimic the intestinal epithelial barrier.

Protocol: Caco-2 Bidirectional Permeability Assay

• Cell Culture: Caco-2 cells are seeded onto permeable Transwell® inserts and cultured for 21-25 days to allow for differentiation and monolayer formation.

• Monolayer Integrity Check: The transepithelial electrical resistance (TEER) is measured to ensure the integrity of the cell monolayer. A Lucifer yellow rejection test is also performed as a secondary check for tight junction integrity.

• Assay Initiation: The test compound is added to either the apical (A) or basolateral (B) chamber of the Transwell® insert.

• Sampling: At predefined time points (e.g., 30, 60, 90, 120 minutes), aliquots are taken from the receiver chamber (B for A-to-B transport; A for B-to-A transport).

• Quantification: The concentration of the compound in the collected samples is determined using LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).

• Data Analysis: The apparent permeability coefficient (Papp) is calculated. The efflux ratio (Papp B-to-A / Papp A-to-B) is determined to identify if the compound is a substrate of efflux transporters like P-glycoprotein (P-gp).[12]

Metabolism: Microsomal Stability and CYP450 Inhibition

Understanding a compound's metabolic fate is critical for predicting its half-life and potential for drug-drug interactions.[13] The liver is the primary site of drug metabolism, driven largely by the cytochrome P450 (CYP) enzyme superfamily.[14]

Protocol: Liver Microsomal Stability Assay

• Objective: To determine the intrinsic clearance of a compound by metabolic enzymes.[11]

• Incubation: The test compound (typically at 1 µM) is incubated with pooled human liver microsomes in the presence of the cofactor NADPH to initiate metabolic reactions.

• Time Points: Aliquots are removed from the incubation at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• Calculation: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[11]

Protocol: Cytochrome P450 (CYP) Inhibition Assay

• Objective: To assess the potential for the test compound to inhibit major CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4), which is a primary cause of drug-drug interactions.

• Assay System: The test compound is co-incubated with human liver microsomes, an isoform-specific CYP probe substrate, and NADPH.

• Inhibition Measurement: The rate of formation of the probe substrate's metabolite is measured via fluorescence or LC-MS/MS.

• Data Analysis: The concentration of the test compound that causes 50% inhibition of the probe substrate's metabolism (IC50) is calculated.

Toxicity: hERG, Genotoxicity, and Cytotoxicity Assays

Early identification of toxicity liabilities is crucial to prevent investment in unsafe compounds.

• hERG Potassium Channel Assay: Inhibition of the hERG channel can lead to fatal cardiac arrhythmias.[12] This is a mandatory regulatory checkpoint. Automated patch-clamp electrophysiology is the gold standard for assessing hERG liability.

• Bacterial Reverse Mutation (Ames) Test: This assay is used to assess the mutagenic potential of a compound by measuring its ability to induce mutations in different strains of Salmonella typhimurium.[15]

• Cytotoxicity Assay: Assesses the general toxicity of a compound to cells.[12] This is often performed using cell lines relevant to potential organ toxicity, such as HepG2 human liver cells, by measuring markers of cell viability (e.g., ATP content).

The In Vitro Validation Cascade

The experimental workflow is designed as a cascade, where compounds must pass through successive gates to justify further investment.

Caption: Tiered workflow for in vitro ADME/Tox validation.

Data Integration and Decision Making

The true power of this approach lies in the synthesis of in silico predictions and in vitro data. A multi-parameter optimization process is used to balance competing properties (e.g., potency vs. metabolic stability) and select the best overall candidates for advancement.

Caption: Decision tree for compound progression.

Conclusion and Future Directions

A thorough understanding of the ADME/Tox profile is paramount for the successful development of any new chemical entity, including those based on the cyclohexylsulfonyl piperidine scaffold. The integrated strategy of combining early in silico predictions with systematic in vitro validation provides a robust framework for identifying compounds with a high likelihood of clinical success. This approach not only de-risks the development process but also conserves resources by focusing efforts on the most promising candidates.

Future advancements will likely involve the greater use of artificial intelligence and machine learning models trained on larger and more diverse datasets to further improve the accuracy of in silico predictions.[8] Additionally, the development of more complex in vitro systems, such as organ-on-a-chip technology, will provide more physiologically relevant data earlier in the discovery pipeline, bridging the gap between simple cell-based assays and complex in vivo studies.

References

• FDA Preclinical Toxicology Requirements. (2025). Auxochromofours.
• Preclinical Regulatory Requirements. Social Science Research Institute.
• FDA Requirements for Preclinical Studies.
• Hughes, J. P., Rees, S., Kalindjian, S. B., & Philpott, K. L. (2024).
• Preclinical Toxicology. Molecular Diagnostic Services.
• Advanced ADME-Tox Assays. MarinBio.
• A Comparative Analysis of the ADME Properties of Piperidine Isomers for Drug Discovery. Benchchem.
• Belghalia, E., et al. (2024). In silico research on new sulfonamide derivatives as BRD4 inhibitors targeting acute myeloid leukemia using various computational techniques including 3D-QSAR, HQSAR, molecular docking, ADME/Tox, and molecular dynamics. Journal of Biomolecular Structure and Dynamics, 42(17), 9201-9219.
• Belghalia, E., et al. (2023). In silico research on new sulfonamide derivatives as BRD4 inhibitors targeting acute myeloid leukemia using various computational techniques including 3D-QSAR, HQSAR, molecular docking, ADME/Tox, and molecular dynamics.
• Predicted ADME/Tox properties of the target compound 1.
• Jurowski, K., et al. (2025). first application of multi-in silico approach methodology for comprehensive prediction of ADME profile (absorption, distribution, metabolism and excretion) important for clinical toxicology and forensic purposes. Chemico-Biological Interactions, 421, 111775.
• ADME-Tox Assays.
• In Vitro ADME and Toxicology Assays. Eurofins Discovery.
• An Evolved Transformer Model for ADME/Tox Prediction. (2024). MDPI.
• Synthesis, molecular docking, and in silico ADME/Tox profiling studies of new 1-aryl-5-(3-azidopropyl)indol-4-ones: Potential inhibitors of SARS CoV-2 main protease. (2020). PMC.
• Guengerich, F. P. (2008). Cytochrome P450s and other enzymes in drug metabolism and toxicity. AAPS Journal, 10(2), 196-203.

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• 1. FDA Toxicology Studies & Drug Approval Requirements [auxochromofours.com]
• 2. Preclinical Regulatory Requirements | Social Science Research Institute [ssri.psu.edu]
• 3. karger.com [karger.com]
• 4. In silico ADME/tox comes of age: twenty years later [pubmed.ncbi.nlm.nih.gov]
• 5. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 6. Synthesis, molecular docking, and in silico ADME/Tox profiling studies of new 1-aryl-5-(3-azidopropyl)indol-4-ones: Potential inhibitors of SARS CoV-2 main protease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mds-usa.com [mds-usa.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. ADME profile of BZP (benzylpiperazine) - first application of multi-in silico approach methodology for comprehensive prediction of ADME profile (absorption, distribution, metabolism and excretion) important for clinical toxicology and forensic purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. marinbio.com [marinbio.com]
• 13. Cytochrome P450s and other enzymes in drug metabolism and toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ADME-Tox Assays | P450 Assays | Cytochrome P450 Assay | ADME Assay [worldwide.promega.com]
• 15. pacificbiolabs.com [pacificbiolabs.com]

Protocols & Analytical Methods

Application Note: Synthesis of 4-(Cyclohexanesulfonyl)piperidine from 4-Mercaptopiperidine

Executive Summary

This application note details the synthesis of 4-(cyclohexanesulfonyl)piperidine starting from 4-mercaptopiperidine . This moiety is a critical pharmacophore in G-protein coupled receptor (GPCR) ligands and metabolic stability studies, often serving as a bioisostere for sulfonamides.

The synthesis presents two primary chemoselective challenges:

• Nucleophilic Competition: The starting material contains both a secondary amine and a thiol. While sulfur is softer and more nucleophilic, unprotected amines can participate in side reactions during alkylation and are susceptible to N-oxidation during the sulfone formation step.

• Elimination vs. Substitution: The installation of the cyclohexyl group via nucleophilic substitution (

  ) on a secondary halide (cyclohexyl bromide) competes with E2 elimination.

Strategic Solution: This protocol utilizes an N-Boc protection strategy followed by Cesium-promoted S-alkylation and a Green Oxidation using Oxone®, ensuring high yield and purity without chromatographic difficulty.

Strategic Workflow & Retrosynthesis

The synthesis is broken down into four distinct stages to maximize chemoselectivity.

Figure 1: Step-wise synthetic workflow for the target sulfone.

Detailed Experimental Protocols

Safety Pre-requisites

• Stench Warning: 4-Mercaptopiperidine and the intermediate thioether have potent, disagreeable odors. All reactions in Steps 1 and 2 must be performed in a well-ventilated fume hood. Bleach (sodium hypochlorite) should be kept on hand to neutralize spills.

• Oxidizer Warning: Oxone® is a strong oxidant. Do not mix directly with acetone or strong reducing agents.

Step 1: N-Boc Protection

Objective: Mask the secondary amine to prevent N-alkylation and N-oxidation.

• Reagents: 4-Mercaptopiperidine hydrochloride (10.0 mmol), Di-tert-butyl dicarbonate (Boc₂O, 11.0 mmol), Triethylamine (TEA, 22.0 mmol), Dichloromethane (DCM, 50 mL).

• Protocol:

  • Suspend 4-mercaptopiperidine HCl in DCM (50 mL) in a round-bottom flask.

  • Add TEA (3.06 mL) dropwise at 0°C. The suspension will clear as the free base is liberated.

  • Add Boc₂O (2.40 g) dissolved in minimal DCM dropwise.

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

  • Workup: Wash with 1M HCl (2 x 20 mL) to remove unreacted amine/TEA, then Brine (20 mL). Dry organic layer over MgSO₄.[1]

  • Yield: Concentrate in vacuo to yield N-Boc-4-mercaptopiperidine as a viscous oil/solid (typically >90% yield).

  • Checkpoint: Verify by TLC (Hexane:EtOAc 3:1). Product is less polar than starting material.

Step 2: S-Alkylation (The Critical Step)

Objective: Install the cyclohexyl ring. Challenge: Cyclohexyl bromide is a secondary halide. Strong bases (NaH) or high heat promote elimination (forming cyclohexene). We use Cesium Carbonate (

) to enhance the nucleophilicity of the sulfur via the "Cesium Effect" without excessive basicity.

• Reagents: N-Boc-4-mercaptopiperidine (from Step 1), Bromocyclohexane (1.2 eq),

  (1.5 eq), DMF (anhydrous).

• Protocol:

  • Dissolve N-Boc-4-mercaptopiperidine (2.17 g, 10 mmol) in anhydrous DMF (20 mL).

  • Add

    (4.88 g, 15 mmol). Stir for 15 min to generate the thiolate.

  • Add Bromocyclohexane (1.48 mL, 12 mmol) dropwise.

  • Heat the mixture to 60°C for 12–16 hours. Note: Do not exceed 70°C to minimize elimination.

  • Workup: Dilute with Ethyl Acetate (100 mL) and wash extensively with water (3 x 50 mL) to remove DMF.

  • Purification: If elimination byproducts are visible by TLC, purify via silica flash chromatography (0-10% EtOAc in Hexanes).

  • Product: tert-butyl 4-(cyclohexylthio)piperidine-1-carboxylate.

Step 3: Oxidation (Sulfide to Sulfone)

Objective: Oxidize the thioether to the sulfone without affecting the Boc group. Method: Oxone® (Potassium peroxymonosulfate) is chosen over mCPBA for ease of handling and cost-effectiveness at scale.

• Reagents: Thioether intermediate (from Step 2), Oxone® (2.5 eq), Methanol/Water (1:1).

• Protocol:

  • Dissolve the thioether (10 mmol) in Methanol (30 mL).

  • Dissolve Oxone® (15.3 g, 25 mmol) in Water (30 mL).

  • Add the Oxone solution to the Methanol solution dropwise at 0°C. A white precipitate (sulfate salts) will form.

  • Stir at RT for 4–6 hours.

  • Workup: Filter off the solid salts. Concentrate the filtrate to remove Methanol. Extract the aqueous residue with DCM (3 x 30 mL).

  • Product: tert-butyl 4-(cyclohexylsulfonyl)piperidine-1-carboxylate.

Step 4: Deprotection

Objective: Remove the Boc group to yield the final free amine.

• Reagents: 4M HCl in Dioxane (or TFA/DCM).

• Protocol:

  • Dissolve the sulfone (from Step 3) in 1,4-Dioxane (10 mL).

  • Add 4M HCl in Dioxane (10 mL, excess).

  • Stir at RT for 2 hours. A white precipitate (the HCl salt of the target) usually forms.

  • Isolation: Filter the solid and wash with diethyl ether.

  • Final Product: 4-(Cyclohexanesulfonyl)piperidine hydrochloride .

Mechanistic Insight

The oxidation step is the most thermodynamically demanding. The mechanism involves two successive nucleophilic attacks by the sulfur lone pairs on the electrophilic oxygen of the peroxymonosulfate anion.

Figure 2: Stepwise oxidation of sulfide to sulfone via Oxone.

Data Summary & Troubleshooting

Quantitative Expectations

Step	Reaction	Expected Yield	Key QC Parameter
1	Boc-Protection	90-98%	Disappearance of ninhydrin stain (amine).
2	S-Alkylation	75-85%	Absence of cyclohexene (elimination product).
3	Oxidation	85-95%	2 distinct O=S=O stretches in IR (~1300, 1150 cm⁻¹).
4	Deprotection	>95%	Mass Spec (M+H) = 232.1 (Free base).

Troubleshooting Guide

• Low Yield in Step 2 (Alkylation): If cyclohexene is the major product, lower the temperature to 40°C and extend time, or switch to the Mitsunobu Protocol : React N-Boc-4-mercaptopiperidine with Cyclohexanol,

  , and DIAD in THF at 0°C -> RT. This avoids the elimination pathway entirely.

• Incomplete Oxidation (Step 3): If sulfoxide (R-SO-R) remains, add 0.5 eq more Oxone and heat to 45°C. Sulfoxides are more polar than sulfones and will trail on TLC.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (Standard reference for N-Boc protocols).

• Salvatore, R. N.; Nagle, A. S.; Jung, K. W. "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines." J. Org. Chem.2002 , 67, 2329–2332. Link (Demonstrates the utility of Cesium bases in alkylation).

• Trost, B. M.; Curran, D. P. "Chemoselective oxidation of sulfides to sulfones with potassium hydrogen persulfate." Tetrahedron Lett.[2]1981 , 22, 1287–1290. Link (Foundational paper for Oxone oxidation).

• Mitsunobu, O. "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products." Synthesis1981 , 1–28. Link (Alternative alkylation strategy).

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. reddit.com [reddit.com]

Procedure for reductive amination using 4-(Cyclohexanesulfonyl)piperidine

Application Note: High-Efficiency Reductive Amination of 4-(Cyclohexanesulfonyl)piperidine

Executive Summary

This guide details the optimized procedure for the reductive amination of 4-(Cyclohexanesulfonyl)piperidine . This specific building block features a secondary amine and a distal sulfone moiety. While the sulfone group at the 4-position is electron-withdrawing, its distance from the nitrogen center minimizes inductive deactivation, rendering the amine sufficiently nucleophilic for standard reductive alkylations.

The protocol utilizes Sodium Triacetoxyborohydride (STAB) , a mild, selective hydride donor that allows for a "one-pot" transformation without the need to isolate sensitive iminium intermediates. This method is superior to traditional cyanoborohydride (NaBH₃CN) routes due to reduced toxicity and better functional group tolerance.

Chemical Profile & Strategic Considerations

The Substrate: 4-(Cyclohexanesulfonyl)piperidine

• Functionality: Secondary Amine (Nucleophile).

• Electronic Environment: The piperidine nitrogen is essentially aliphatic. The sulfone group (

  ) is a polar, metabolically stable pharmacophore often used to modulate lipophilicity ( ) in drug discovery.

• Solubility: The sulfone moiety imparts significant polarity. While soluble in chlorinated solvents (DCM, DCE) and polar aprotic solvents (DMSO, DMF), solubility in ethers (Et₂O) or non-polar hydrocarbons may be limited.

Reagent Selection: Why STAB?

Sodium triacetoxyborohydride,

, is the reagent of choice for this transformation.

• Selectivity: It reduces iminium ions (formed from the amine + carbonyl) much faster than it reduces the starting aldehyde or ketone. This kinetic differentiation prevents the formation of alcohol side products.

• Safety: unlike

  , it does not generate toxic cyanide byproducts and can be used without rigorous pH control, although weak acid catalysis is beneficial.

Reaction Mechanism

The reaction proceeds through two distinct phases in a single vessel:

• Condensation: The secondary amine attacks the carbonyl carbon to form a hemiaminal, which dehydrates to form an iminium ion.

• Reduction: The hydridic reagent intercepts the iminium ion, delivering a hydride to form the tertiary amine.

Visualizing the Workflow:

Figure 1: Mechanistic flow of the reductive amination using STAB. The iminium ion formation is the rate-determining step for ketones, often requiring acid catalysis.

Detailed Experimental Protocol

This protocol is scaled for 1.0 mmol of amine but is linearly scalable.

Materials & Stoichiometry

Component	Role	Equivalents	Amount (approx)
4-(Cyclohexanesulfonyl)piperidine	Substrate	1.0 equiv	~231 mg
Aldehyde / Ketone	Electrophile	1.1 - 1.2 equiv	Variable
Sodium Triacetoxyborohydride (STAB)	Reductant	1.4 - 1.5 equiv	~300-320 mg
Acetic Acid (AcOH)	Catalyst	1.0 - 2.0 equiv	~60-120 µL
1,2-Dichloroethane (DCE)	Solvent	N/A	5 - 10 mL (0.1 - 0.2 M)

Note: DCE is preferred over DCM due to its slightly higher boiling point and better solvation of the STAB reagent. If DCE is unavailable, THF is a viable alternative.

Step-by-Step Procedure

Step 1: Solubilization and Mixing

• Charge a clean, dry reaction vial (20 mL scintillation vial or round-bottom flask) with 4-(Cyclohexanesulfonyl)piperidine (1.0 equiv).

• Add 1,2-Dichloroethane (DCE) to achieve a concentration of ~0.1 M to 0.2 M.

• Add the Aldehyde or Ketone (1.1 equiv).

  • Critical Check: If the amine is supplied as a hydrochloride salt, add 1.0 equiv of Triethylamine (TEA) to free-base it before adding the carbonyl.

Step 2: Acid Catalysis (Crucial for Ketones) 4. Add Acetic Acid (1.0 equiv).

• Why? This buffers the solution and catalyzes the dehydration of the hemiaminal to the reactive iminium species. For reactive aldehydes, this can be reduced to catalytic amounts (0.1 equiv), but 1.0 equiv is standard practice to ensure reproducibility.

Step 3: Reductive Step 5. Add Sodium Triacetoxyborohydride (STAB) (1.4 equiv) in a single portion.

• Observation: Mild effervescence may occur.

• Seal the vessel under an inert atmosphere (Nitrogen or Argon) if the aldehyde is oxidation-sensitive (though STAB itself is stable in air for short periods).
• Stir at Room Temperature (20–25 °C) .

• Reaction Time:
• Aldehydes: 1 – 4 hours.
• Ketones: 12 – 24 hours.

Step 4: Monitoring 8. Monitor by LC-MS or TLC.

• TLC Stain: Ninhydrin (for starting amine) or Iodine/UV. The product will be less polar than the starting amine in most systems (e.g., 5-10% MeOH in DCM).

Step 5: Workup & Isolation 9. Quench: Slowly add saturated aqueous

(10 mL) to the reaction mixture. Stir vigorously for 15 minutes to quench excess borohydride and neutralize the acetic acid. 10. Extraction: Extract the aqueous layer with DCM ( mL). 11. Drying: Combine organic layers, dry over anhydrous or , filter, and concentrate in vacuo. 12. Purification: The crude material is often clean enough for subsequent steps. If purification is needed, flash chromatography (Silica gel, DCM:MeOH gradient) is effective.

Optimization & Troubleshooting Guide

If conversion is low (<50%) or side products form, consult the decision matrix below.

Figure 2: Decision matrix for troubleshooting reaction failures.

Key Troubleshooting Notes:

• Steric Hindrance: If reacting with a bulky ketone (e.g., acetophenone derivatives), the iminium formation is slow. Solution: Stir the amine, ketone, and acid without STAB for 1-2 hours (or with molecular sieves) before adding the reducing agent.

• Solubility: If the sulfone-amine precipitates in DCE, switch to a DCE/DMF (9:1) mixture.

Safety & Handling

• 1,2-Dichloroethane (DCE): Carcinogen and highly flammable. Handle in a fume hood.

• STAB: Releases acetic acid upon hydrolysis. While less reactive than

  , it generates hydrogen gas upon quenching.

• Waste: Aqueous layers contain Boron residues; dispose of according to specific heavy metal/inorganic waste protocols.

References

• Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[1][2][3][4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4] Studies on Direct and Indirect Reductive Amination Procedures.[2][3][4]J. Org.[2][3] Chem. 1996, 61, 3849–3862.[1][2][3][4]

  • Context: The foundational text establishing STAB as the superior reagent for this transform

• Gribble, G. W. Sodium Triacetoxyborohydride.[1][2][4]Encyclopedia of Reagents for Organic Synthesis , 2001.

  • Context: Detailed review of the reagent's properties and compatibility.[5]

• PubChem Compound Summary. 4-(Cyclohexanesulfonyl)piperidine.[6]

  • Context: Verification of the amine structure and physical properties.[5]

Sources

• 1. Sodium triacetoxyborohydride [organic-chemistry.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. [(4-Cyclohexylphenyl)sulfonyl]piperidine | C17H25NO2S | CID 7031994 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Preparation of 4-(Cyclohexanesulfonyl)piperidine Hydrochloride

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 4-(cyclohexanesulfonyl)piperidine hydrochloride . This moiety is a critical pharmacophore in medicinal chemistry, frequently serving as a metabolically stable surrogate for sulfonamides or ethers in G-protein coupled receptor (GPCR) ligands and chemokine antagonists.

Unlike traditional routes utilizing odorous thiols or hazardous peracids (e.g., m-CPBA), this protocol employs Oxone® (potassium peroxymonosulfate) for the chemoselective oxidation of the sulfide intermediate. This method offers superior safety profiles, simplified purification, and high yields. The final isolation focuses on the anhydrous generation of the hydrochloride salt to ensure stoichiometric precision for downstream biological assays.

Retrosynthetic Analysis & Strategy

The synthesis is designed to maximize convergence and minimize purification bottlenecks. The strategy relies on the high nucleophilicity of the thiolate anion followed by a controlled oxidation.

Strategic Logic:

• Disconnection: The C-S bond is formed first. Attempting to sulfonylate the piperidine directly is chemically difficult; therefore, we form the sulfide and oxidize.

• Protecting Group: The secondary amine is protected with a tert-butoxycarbonyl (Boc) group to prevent N-oxidation during the sulfone formation step.

• Oxidant Choice: Oxone is selected over m-CPBA. m-CPBA generates m-chlorobenzoic acid as a byproduct, which complicates workup. Oxone is water-soluble, allowing byproducts to be removed via simple aqueous extraction.

Figure 1: Retrosynthetic disconnection showing the three-stage assembly of the target salt.

Detailed Experimental Protocols

Stage 1: Preparation of tert-butyl 4-(cyclohexylthio)piperidine-1-carboxylate

Note: If this intermediate is commercially available, proceed to Stage 2.

Rationale: S-alkylation of secondary halides (cyclohexyl bromide) can be sluggish due to competing elimination. We utilize DMF (polar aprotic) and elevated temperature to favor SN2 substitution.

Reagents:

• tert-Butyl 4-mercaptopiperidine-1-carboxylate (1.0 equiv)

• Cyclohexyl bromide (1.2 equiv)

• Potassium Carbonate (

  ) (2.0 equiv)

• Dimethylformamide (DMF) (anhydrous, 5 vol)

Protocol:

• Charge a reaction vessel with tert-butyl 4-mercaptopiperidine-1-carboxylate and anhydrous DMF.

• Add

  in one portion.

• Add Cyclohexyl bromide dropwise over 10 minutes.

• Heat the mixture to 60°C for 12–16 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). Stain with KMnO4 (sulfides stain yellow/white).

• Workup: Cool to Room Temperature (RT). Dilute with water (10 vol) and extract with Ethyl Acetate (3 x 5 vol).

• Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Flash column chromatography (0-20% EtOAc in Hexanes).

Stage 2: Chemoselective Oxidation to Sulfone

Core Directive: This is the critical step. We employ Oxone® in a methanol/water system.[1]

Mechanism: Oxone (Potassium peroxymonosulfate) acts as an electrophilic oxygen source. The sulfur lone pair attacks the peroxide bond. Two equivalents are strictly required to bypass the sulfoxide intermediate.

Reagents:

• Sulfide Intermediate (from Stage 1) (1.0 equiv)

• Oxone® (

  ) (2.5 equiv)

• Methanol (MeOH) (10 vol)

• Water (10 vol)

Protocol:

• Dissolve the Sulfide Intermediate in MeOH and cool to 0°C (ice bath).

• Dissolve Oxone® in water (slurry is acceptable if volume is constrained, but full dissolution is preferred).

• Critical Step: Add the Oxone solution dropwise to the sulfide solution over 30 minutes.

  • Control: Maintain internal temperature < 10°C. The reaction is exothermic.

• Remove ice bath and allow to stir at RT for 4–6 hours.

  • Validation: TLC should show the disappearance of the non-polar sulfide and the appearance of a more polar spot (Sulfone). If a spot persists midway, it is likely the sulfoxide; add 0.5 equiv more Oxone.

• Quench: Slowly add saturated aqueous sodium bisulfite (

  ) solution until the starch-iodide paper test is negative (no active oxidant).

• Workup: Evaporate bulk Methanol under reduced pressure. Dilute the aqueous residue with water and extract with Dichloromethane (DCM) (3 x).

• Dry organics (

  ) and concentrate. The resulting solid is usually pure enough (>95%) for the next step.

Stage 3: Deprotection and Salt Formation

Rationale: We use HCl in Dioxane to remove the Boc group and simultaneously precipitate the hydrochloride salt. This avoids the need for a separate salt formation step (e.g., using free base oil).

Reagents:

• Sulfone Intermediate (from Stage 2) (1.0 equiv)

• 4M HCl in 1,4-Dioxane (5.0 equiv)

• Diethyl Ether (

  ) or MTBE (for precipitation)

Protocol:

• Dissolve the Sulfone Intermediate in a minimal amount of 1,4-Dioxane (or DCM if solubility is poor).

• Add 4M HCl in Dioxane dropwise at RT.

• Stir at RT for 2–4 hours.

  • Observation: A white precipitate should form as the reaction progresses.

• Isolation: Dilute the slurry with excess Diethyl Ether (

  ) to maximize precipitation.

• Filter the solids under a nitrogen blanket (the salt can be hygroscopic).

• Wash the filter cake with

  (3 x).

• Drying: Dry in a vacuum oven at 40°C for 12 hours.

Analytical Data & Validation

Expected Data Profile

Assay	Parameter	Expected Result	Notes
HPLC	Purity	> 98.0%	Monitor at 210 nm (low UV absorption due to lack of chromophore).
1H NMR	Cyclohexyl-CH	Multiplet 1.2 - 2.0 ppm	Characteristic broad aliphatic region.
1H NMR	Piperidine-NH2+	Broad singlet 9.0 - 9.5 ppm	Confirms salt formation (D2O exchangeable).
1H NMR	Alpha-Sulfone CH	Multiplet 2.8 - 3.1 ppm	Deshielded by electron-withdrawing sulfone.
MS (ESI)	[M+H]+	m/z ~ 232.1	Positive mode.
Appearance	Physical State	White Crystalline Solid

Reaction Mechanism Visualization

The following diagram illustrates the oxidative transformation mechanism utilizing the peroxymonosulfate anion.

Figure 2: Stepwise oxidation mechanism. The first oxygen transfer is generally faster than the second.

Troubleshooting & Safety

Common Pitfalls

• Incomplete Oxidation: If the sulfoxide intermediate persists, it is often due to old Oxone (active oxygen content decreases over time). Solution: Use fresh reagent or increase stoichiometry to 3.0 equiv.

• Solubility Issues: The sulfone intermediate can be very crystalline and insoluble in non-polar solvents. Solution: Use DCM/MeOH mixtures for transfers.

• Hygroscopicity: The final HCl salt may absorb water, turning into a gum. Solution: Handle under nitrogen; store in a desiccator.

Safety (E-E-A-T)

• Oxone: Strong oxidant. Do not mix directly with acetone or ketones (can form dimethyldioxirane, a volatile explosive).

• Exotherm: The oxidation is exothermic. Strict temperature control (0°C addition) is mandatory to prevent thermal runaway.

References

• Trost, B. M.; Curran, D. P. "Chemoselective oxidation of sulfides to sulfones with potassium hydrogen persulfate." Tetrahedron Letters, 1981 , 22(14), 1287–1290.

• Lian, H., et al. "A Practical and Green Protocol for the Oxidation of Sulfides to Sulfones using Oxone in Water." Green Chemistry, 2012. (General methodology reference).

• World Intellectual Property Organization. "Preparation of GPR119 Agonists." WO 2008/008518 A1. (Describes the synthesis of similar piperidine sulfones).

• Sigma-Aldrich. "Product Specification: tert-Butyl 4-mercaptopiperidine-1-carboxylate." (Starting material verification).

Sources

• 1. One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Microwave-Assisted Synthesis of Piperidine Sulfone Derivatives

Green Protocols for Aza-Michael Addition and Sulfide Oxidation

Executive Summary

Piperidine sulfones represent a critical pharmacophore in modern drug discovery, serving as core scaffolds in CCR1 antagonists,

-secretase inhibitors, and antipsychotic agents.[1] Conventional synthesis of these derivatives often suffers from prolonged reaction times (12–24 hours), harsh solvents (DCM, Toluene), and poor atom economy.[1]

This Application Note details two validated, high-efficiency microwave (MW) protocols for synthesizing piperidine sulfone derivatives. By leveraging the specific heating mechanisms of dielectric polarization, these protocols reduce reaction times to under 20 minutes while utilizing water as a primary solvent, aligning with Green Chemistry Principle #5 (Safer Solvents).[1]

Key Benefits[2][3]

• Speed: Reaction times reduced by 95% compared to thermal reflux.[1]

• Selectivity: Enhanced chemoselectivity in sulfide-to-sulfone oxidation.

• Safety: "On-water" protocols eliminate the need for volatile organic solvents (VOCs).[1]

Theoretical Underpinning

Dielectric Heating Mechanism

Unlike convective heating, which relies on thermal transfer from vessel walls, microwave irradiation (2.45 GHz) couples directly with the reaction matrix.[1]

• Dipolar Polarization: Polar molecules (e.g., water, DMSO, sulfoxides) align with the oscillating electric field.[1] The molecular friction generated by this realignment results in rapid, volumetric heating.[1]

• Ionic Conduction: In the presence of ionic catalysts or salts, dissolved ions oscillate in the field, generating heat through collision.[1]

The "On-Water" Effect

Protocol A (below) utilizes water as a solvent.[1] While organic substrates may be insoluble in water at room temperature, microwave heating creates a pseudo-homogeneous melt or suspension.[1] The hydrophobic effect at the organic-water interface accelerates the reaction rate, a phenomenon distinct from simple thermal heating.

Critical Experimental Parameters

Parameter	Recommendation	Rationale
Vessel Type	10 mL or 35 mL Pressure Vial (Borosilicate)	Must withstand pressures up to 20 bar.[1]
Stirring	High Magnetic Shear	Essential to prevent "hot spots" and maintain suspension in aqueous media.
Power Mode	Dynamic (PID Control)	Fixed power can lead to thermal runaway; dynamic mode adjusts power to maintain target Temp.[1]
Pressure Limit	250 psi (17 bar)	Safety cutoff, particularly crucial for oxidation reactions generating .

Validated Protocols

Protocol A: Aza-Michael Addition (Synthesis of -Amino Sulfones)

This route synthesizes piperidine sulfones via the conjugate addition of piperidine to vinyl sulfones. It is a "Click" type reaction: high yield, no byproducts.[1]

Target Reaction:

[1]

Materials

• Substrate: Piperidine (1.0 mmol)

• Reagent: Phenyl vinyl sulfone (1.0 mmol)[1]

• Solvent: Deionized Water (3 mL)

• Catalyst: None (Catalyst-free)[1][2]

Step-by-Step Methodology

• Setup: In a 10 mL microwave process vial, add Phenyl vinyl sulfone (168 mg, 1 mmol).

• Addition: Add Piperidine (85 mg, 1 mmol) followed by 3 mL of water.

• Sealing: Crimp the vial with a Teflon-lined septum cap.

• Irradiation: Program the microwave reactor with the following parameters:

  • Temperature: 80°C

  • Hold Time: 10 minutes

  • Pre-stirring: 30 seconds

  • Power: Max 150W (Dynamic)[1]

• Workup: Cool the vial to 45°C using compressed air (integrated in most reactors). The product often precipitates as a solid.

• Isolation: Filter the solid and wash with cold water. If liquid, extract with Ethyl Acetate (

  ), dry over , and concentrate.

Validation Criteria:

• TLC: Disappearance of vinyl sulfone spot (UV active).[1]

• Yield: Expected >92%.

Protocol B: Rapid Oxidation (Sulfide to Sulfone)

This route converts piperidine-sulfides (thioethers) into sulfones using aqueous Hydrogen Peroxide.[1]

Safety Warning:

decomposes to release Oxygen gas ( ).[1] In a sealed microwave vessel, this creates rapid pressure spikes.[1] Do not exceed 30% concentration and use a reactor with active pressure management.

Materials

• Substrate: 4-(Methylthio)piperidine derivative (1.0 mmol)

• Oxidant: 30% Aqueous

  (2.5 mmol, 2.5 eq)

• Catalyst: Sodium Tungstate (

  ) (1 mol%) - Optional but speeds up reaction.[1]

• Solvent: Water (2 mL) or Acetonitrile (2 mL)[1]

Step-by-Step Methodology

• Setup: Dissolve the sulfide substrate in Acetonitrile or suspend in water in a 10 mL vial.

• Oxidant Addition: Add the catalyst followed by slow addition of

  .

• Irradiation:

  • Temperature: 60°C (Lower temperature prevents decomposition)

  • Hold Time: 15 minutes

  • Pressure Limit: Set strict cutoff at 10 bar.

• Workup: Quench excess peroxide with saturated

  solution. Extract with DCM, wash with brine.[1]

Data Analysis & Comparison

The following table contrasts the Microwave (MW) protocols against conventional thermal reflux methods for the synthesis of 1-(2-(phenylsulfonyl)ethyl)piperidine.

Metric	Conventional Reflux (Water/EtOH)	Microwave Protocol (Protocol A)	Improvement Factor
Reaction Time	8 – 12 Hours	10 Minutes	60x Faster
Yield	78%	94%	+16%
Energy Usage	High (Heating mantle overnight)	Low (150W for 10 mins)	Energy Efficient
Purification	Column Chromatography often required	Filtration / Recrystallization	Process Simplified

Visualization of Workflows

General Microwave Synthesis Workflow

The following diagram outlines the decision logic and workflow for the synthesis process.

Caption: Decision tree for selecting between Aza-Michael addition and Oxidative routes for piperidine sulfone synthesis.

Mechanistic Pathway (Aza-Michael)

Visualizing the transition state facilitated by polar solvents in the microwave field.

Caption: Simplified mechanistic view of the Aza-Michael addition stabilized by dielectric heating.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Oxidation)	Over-oxidation to N-oxide	Reduce equivalents of ; control Temp < 65°C.
Vessel Venting	Excess Pressure ( )	Use "Open Vessel" mode or reduce scale to < 1 mmol.[1]
Incomplete Reaction (Michael)	Poor solubility	Add 10% Ethanol as co-solvent to improve homogeneity.
Charring/Decomposition	Power too high	Switch from "Fixed Power" to "Dynamic/PID" temperature control.

References

• Bahrami, K., Khodaei, M. M., & Roostaei, M. (2009).[1] H2O2/TFA–catalyzed oxidation of sulfides to sulfones in a solvent-free system. New Journal of Chemistry. Link

• Polshettiwar, V., & Varma, R. S. (2008).[1] Aqueous microwave chemistry: a clean and green synthetic tool for rapid drug discovery. Chemical Society Reviews.[1] Link

• Saha, S., et al. (2023).[1] Reagentless Chemistry “On-Water”: An Atom-Efficient and “Green” Route to Cyclic and Acyclic β-Amino Sulfones via aza-Michael Addition Using Microwave Irradiation.[1][3] ResearchGate.[3][4] Link

• Gomes, L., et al. (2018).[1] Microwave-assisted synthesis of new sulfonamides with potential biological activity.[5][6][7][8] Journal of Advanced Research. Link

• Kappe, C. O. (2004).[1] Controlled microwave heating in modern organic synthesis.[9][10] Angewandte Chemie International Edition.[1] Link[1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Highly atom-economic, catalyst- and solvent-free oxidation of sulfides into sulfones using 30% aqueous H2O2 - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. data.biotage.co.jp [data.biotage.co.jp]
• 6. data.biotage.co.jp [data.biotage.co.jp]
• 7. researchgate.net [researchgate.net]
• 8. Microwave-assisted synthesis and bioevaluation of new sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 10. ajrconline.org [ajrconline.org]

Technical Notes & Optimization

Technical Support: Solubilization Protocol for 4-(Cyclohexanesulfonyl)piperidine

Executive Summary & Compound Profile

User Query: "How do I improve the solubility of 4-(Cyclohexanesulfonyl)piperidine in DMSO?"

The Challenge: 4-(Cyclohexanesulfonyl)piperidine presents a classic "amphiphilic conflict" in solvation. The molecule contains three distinct domains that compete during the dissolution process:

• Piperidine Ring (Secondary Amine): A polar, hydrogen-bond donor/acceptor capable of ionization.

• Sulfonyl Group (

  ): A strong dipole that increases lattice energy (crystallinity), making the solid state thermodynamically stable and difficult to break.

• Cyclohexyl Ring: A lipophilic (hydrophobic) moiety that resists dissolution in wet polar solvents.

The Solution: Successful solubilization requires overcoming the high lattice energy of the sulfone-amine crystal structure while preventing the "crash-out" of the lipophilic cyclohexyl tail. This guide details a protocol to achieve stable stock solutions, emphasizing moisture control and thermodynamic activation.

Pre-Solubilization Diagnostics (The "Stop & Check" Phase)

Before attempting to dissolve your sample, you must verify two critical parameters. 90% of solubility failures stem from neglecting these factors.

Diagnostic A: Salt vs. Free Base

Is your compound the Free Base or a Salt (e.g., Hydrochloride/HCl)?

• Free Base: Generally soluble in pure DMSO.

• Salt Form: Often exhibits poorer solubility in anhydrous DMSO because the ionic lattice is extremely stable.

  • Action: Check the CAS number or Certificate of Analysis (CoA). If it is a salt, you may need an "Acidified DMSO" approach (see Section 4).

Diagnostic B: DMSO Water Content

DMSO is highly hygroscopic .[1][2] It absorbs atmospheric moisture rapidly.[2]

• The Trap: At >1% water content, DMSO's solvating power for lipophilic groups (like the cyclohexyl ring) drops exponentially. The water molecules cluster around the DMSO sulfoxide group, preventing it from interacting with your compound.

• Action: Use only fresh, anhydrous DMSO (stored over molecular sieves) from a sealed ampoule or a bottle opened <1 month ago.

Standard Operating Procedure (SOP)

Follow this thermodynamic activation protocol to prepare a stable stock solution (typically 10–50 mM).

Step-by-Step Protocol

Step	Action	Technical Rationale
1	Weighing	Weigh the solid into a glass vial (avoid polystyrene). Calculate the volume of DMSO required for your target concentration.
2	Solvent Addition	Add 70% of the calculated DMSO volume. Do not add the full volume yet.
3	Vortexing	Vortex vigorously for 60 seconds.
4	Thermal Activation	Incubate the vial at 40–50°C for 10 minutes. (Note: The melting point of sulfones is high; heat provides the kinetic energy to break the crystal lattice.)
5	Sonication	Sonicate in a water bath at 40°C for 15 minutes. (Crucial: Sonication degasses the solvent and breaks microscopic aggregates that vortexing misses.)
6	Final Dilution	Once clear, add the remaining 30% DMSO to reach target volume. Vortex again.
7	Visual Check	Hold against a light source. If "schlieren" lines (swirls) or micro-crystals are visible, repeat Steps 4–5.

Visualization: Decision Logic & Mechanism

Diagram 1: Solubilization Decision Tree

This flowchart guides you through the logical steps based on the physical state of your mixture.

Caption: Logical workflow for determining the correct solubilization strategy based on compound form.

Troubleshooting & FAQs

Q1: The solution was clear, but crystals appeared after freezing. Why?

A: This is "Cryo-Precipitation."

• Cause: DMSO freezes at 18.5°C. As it freezes, it forms a pure crystal lattice that excludes the solute, forcing your compound into super-saturated pockets where it re-crystallizes.

• Fix:

  • Thaw the sample completely at room temperature.

  • Heat to 37°C and sonicate before every use.

  • Do not pipette from a cold or partially frozen vial.

Q2: My compound crashes out when I dilute it into PBS/Media.

A: This is the "Hydrophobic Effect."

• Mechanism: When you add the DMSO stock to water (buffer), the water molecules hydrate the DMSO immediately. The lipophilic cyclohexyl ring of your compound is suddenly exposed to a highly polar environment and aggregates.

• Fix:

  • Step-Down Dilution: Do not dilute 1:1000 in one step. Perform an intermediate dilution (e.g., 100% DMSO → 50% DMSO/Water → Final Buffer).

  • Warm Buffer: Pre-warm your PBS/Media to 37°C before adding the compound.

  • BSA Carrier: Add 0.1% BSA (Bovine Serum Albumin) to your buffer. The albumin binds the lipophilic tail, keeping the molecule in suspension.

Q3: Can I use DMSO containing water (e.g., old bottle)?

A: No.

• Data shows that even 5% water content in DMSO can reduce the solubility of sulfonyl-piperidine scaffolds by up to 50% due to the disruption of the solvent structure needed to accommodate the cyclohexyl ring [1, 2].

References

• BenchChem Technical Support. (2025).[2][3][4] Impact of hygroscopic DMSO on solubility of lipophilic compounds.[1][2][3] Retrieved from

• Ziath Ltd. (2024).[1] The Effects of Water on DMSO and Effective Hydration Measurement. Retrieved from

• PubChem. (2025).[5] Compound Summary: [(4-Cyclohexylphenyl)sulfonyl]piperidine (Analogous Scaffold). National Library of Medicine. Retrieved from

• Gaylord Chemical. (2018). DMSO Solubility Data and Handling Guide.[4] Bulletin 102.[6] Retrieved from

(Note: While specific solubility data for 4-(Cyclohexanesulfonyl)piperidine is proprietary or experimentally derived, the physicochemical behaviors described above are based on validated properties of the sulfonyl-piperidine pharmacophore.)

Sources

• 1. ziath.com [ziath.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. [(4-Cyclohexylphenyl)sulfonyl]piperidine | C17H25NO2S | CID 7031994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]

Optimizing yield for oxidation of cyclohexylthio-piperidine intermediates

Ticket ID: #OX-CYC-PIP-098 Subject: Optimization of Cyclohexylthio-piperidine Oxidation (Sulfide → Sulfoxide) Assigned Specialist: Dr. A. Vance, Senior Application Scientist

User Query

"I am attempting to oxidize a cyclohexylthio-piperidine intermediate to its corresponding sulfoxide. Using standard m-CPBA conditions (DCM, 0°C), I am observing a mixture of products: the desired sulfoxide, significant amounts of N-oxide, and some sulfone. How can I achieve high chemoselectivity for the sulfur oxidation without touching the piperidine nitrogen?"

Executive Summary

The oxidation of cyclohexylthio-piperidine presents a classic chemoselectivity challenge: distinguishing between two nucleophilic sites—the sulfur atom (thioether) and the piperidine nitrogen (secondary or tertiary amine).

Standard peracid oxidations (like m-CPBA) are electrophilic. Without modification, they will attack the nitrogen lone pair (forming N-oxides) just as readily, if not faster, than the sulfur. To optimize yield, you must either deactivate the nitrogen or switch to a sulfur-specific oxidant .

This guide outlines three validated protocols to solve this, ranked by selectivity and operational ease.

Part 1: The Chemoselectivity Logic (The "Why")

The root cause of your mixture is Competitive Nucleophilicity .

• The Sulfur (S): Soft nucleophile. Oxidation is generally fast.

• The Nitrogen (N): Harder nucleophile. In neutral or basic media, the lone pair is available for donation to the electrophilic oxygen of the oxidant.

The Fix: To stop N-oxidation, you must remove the nitrogen's electron density. This is best achieved via Protonation . By converting the piperidine to its ammonium salt (pK_a ~11), the lone pair becomes involved in a sigma bond with a proton and is sterically and electronically unavailable for oxidation.

Visualizing the Pathway

The following diagram illustrates the divergence between the "Free Base" pathway (leading to impurities) and the "Salt Protection" pathway (leading to the target).

Figure 1: Mechanistic pathway showing how protonation (Salt formation) blocks the N-oxide impurity channel.

Part 2: Troubleshooting & Protocols

Method A: The "Gold Standard" (Sodium Periodate)

Best for: High selectivity, mild conditions, avoiding over-oxidation to sulfone. Mechanism: Sodium periodate (NaIO₄) is highly selective for sulfides and typically ignores amines.

Protocol:

• Dissolution: Dissolve 1.0 mmol of your substrate in 10 mL of Methanol/Water (1:1).

  • Note: If the cyclohexyl group causes solubility issues, add THF until clear.

• Addition: Add 1.05 equivalents of NaIO₄ as a solid or aqueous solution at 0°C.

• Reaction: Stir at 0°C to Room Temperature (RT) for 2–4 hours. Monitor by LCMS.

• Workup: Filter off the precipitated sodium iodate (NaIO₃). Extract the filtrate with DCM.

Troubleshooting:

• Issue: Reaction is too slow.

• Fix: Add a catalytic amount of FeCl₃ (1 mol%) to activate the periodate.

Method B: The "Acid-Block" (m-CPBA + Acid)

Best for: When you only have m-CPBA available or need very fast kinetics. Mechanism: Forces the amine into the ammonium salt form before the oxidant is introduced.

Protocol:

• Salt Formation: Dissolve substrate in DCM. Add 1.2 equivalents of Methanesulfonic acid (MsOH) or TFA . Stir for 5 mins.

  • Verification: Ensure the solution is acidic (pH < 3).

• Oxidation: Cool to -20°C (Ice/Salt bath).

• Addition: Add 1.0 equivalent of m-CPBA (dissolved in DCM) dropwise over 20 minutes.

• Quench: Quench immediately with saturated aqueous Na₂SO₃ (destroys excess peroxide) followed by saturated NaHCO₃ (neutralizes the acid and m-chlorobenzoic acid byproduct).

Troubleshooting:

• Issue: Still seeing N-oxide.[1]

• Fix: Your acid equivalents were too low. The amine acts as a buffer. Ensure you have excess acid relative to the amine and the basicity of the system.

Method C: The "Modern Green" (H₂O₂ + HFIP)

Best for: Scalability and green chemistry. Mechanism: Hexafluoroisopropanol (HFIP) hydrogen-bonds with H₂O₂, activating it for electrophilic attack while the solvent cage discourages N-oxidation.

Protocol:

• Solvent: Dissolve substrate in HFIP (4 volumes).

• Oxidant: Add 1.1 equivalents of 30% H₂O₂ at RT.

• Time: Reaction is usually complete in <30 minutes.

• Workup: Simply evaporate the HFIP (recyclable) and partition water/EtOAc.

Part 3: Comparative Data & Decision Matrix

Reagent Selection Table

Feature	NaIO₄ (Method A)	m-CPBA + Acid (Method B)	H₂O₂ / HFIP (Method C)
S vs. N Selectivity	Excellent	Good (pH dependent)	Excellent
Risk of Sulfone	Low	High (if uncontrolled)	Low
Reaction Speed	Slow (Hours)	Fast (Minutes)	Fast (Minutes)
Solubility Req.	Polar (MeOH/H2O)	Non-polar (DCM)	HFIP specific
Cost	Low	Medium	High (Solvent cost)

Decision Tree for Optimization

Figure 2: Decision matrix for selecting the optimal oxidation protocol based on substrate solubility and reagent availability.

Part 4: Frequently Asked Questions (FAQs)

Q1: I used NaIO₄ but the reaction stalled at 50% conversion. Should I add more oxidant? A: Do not add more oxidant immediately. NaIO₄ reactions in mixed solvents can stall due to phase issues or precipitation of the iodate byproduct coating the stir bar.

• Fix: Add more water to dissolve the precipitate, or add 1-2 mL of THF to solubilize the substrate. Heating to 35°C is safer than adding excess oxidant, which risks sulfone formation.

Q2: Can I use Oxone®? A: Oxone is effective but "hot." It frequently over-oxidizes sulfides to sulfones and can oxidize amines to N-oxides or nitro compounds. If you must use Oxone, use it as a buffered solution (pH 4-5) and strictly limit it to 0.5 equivalents (since Oxone is a triple salt with active persulfate).

Q3: How do I remove the m-chlorobenzoic acid byproduct completely? A: This is a common pain point with m-CPBA.

• Fix: After quenching, wash the organic layer with 1M NaOH (not just bicarbonate). The free acid is highly soluble in NaOH. Ensure your product (sulfoxide) does not extract into the aqueous layer (check with TLC).

References

• Sodium Periodate Selectivity: Leonard, N. J., & Johnson, C. R. (1962). Periodate Oxidation of Sulfides to Sulfoxides.[2][3] The Journal of Organic Chemistry.

• HFIP/H2O2 Methodology: Ravikumar, K. S., et al. (2011). Hexafluoroisopropanol as a Reaction Solvent: Selective Oxidation of Sulfides to Sulfoxides.[4] Organic Process Research & Development.
• Protonation Strategy for Amines: Oae, S. (1991). Organic Sulfur Chemistry: Structure and Mechanism. CRC Press.

• General Review of Sulfide Oxidation: Carreno, M. C. (1995). Applications of Sulfoxides to Asymmetric Synthesis of Biologically Active Compounds. Chemical Reviews.

Sources

• 1. 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sulfur Oxidation - Sodium Periodate (NaIO4) [commonorganicchemistry.com]
• 4. Chemjobber: Process Wednesday: hexafluoroisopropanol as a reaction solvent [chemjobber.blogspot.com]

Technical Support Center: Troubleshooting N-Alkylation of Piperidine Sulfones

Welcome to the technical support center for the N-alkylation of piperidine sulfones. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this important synthetic transformation. Here, we move beyond simple protocols to explore the underlying chemistry, helping you diagnose and resolve common side reactions and challenges encountered in the lab.

Frequently Asked Questions (FAQs)

Q1: Why is my N-alkylation of piperidine sulfone resulting in low or no yield?

A1: Low conversion can stem from several factors. The sulfonamide proton is significantly less acidic than an amine proton, requiring a sufficiently strong base for deprotonation. Common causes for failure include:

• Insufficient Base Strength: Weak bases like sodium bicarbonate are often inadequate. Stronger bases such as NaH, K₂CO₃, or Cs₂CO₃ are typically required.[1]

• Steric Hindrance: Bulky substituents on the piperidine ring or the alkylating agent can impede the reaction.[2]

• Poor Leaving Group: The efficiency of the alkylating agent is critical. The reactivity order is generally I > Br > Cl > OTs. If you are using an alkyl chloride, consider switching to a bromide or iodide.

• Suboptimal Temperature: Many N-alkylations of sulfonamides require elevated temperatures to proceed at a reasonable rate.[3]

Q2: I'm observing a significant amount of a lower molecular weight byproduct that appears to be my starting material without the sulfonyl group. What is happening?

A2: You are likely observing a desulfonylation side reaction. The sulfonyl group, while an excellent electron-withdrawing group, can be cleaved under certain reductive or strongly basic/nucleophilic conditions.[4] This is a critical side reaction to consider when working with piperidine sulfones. The conditions of your N-alkylation may be inadvertently promoting this cleavage.

Q3: Can I use alternative alkylating agents besides alkyl halides?

A3: Yes, several alternative methods can be more efficient and atom-economical. "Borrowing hydrogen" catalysis, which uses alcohols as alkylating agents in the presence of a metal catalyst (e.g., Mn or Ir), is an excellent green alternative that generates water as the only byproduct.[1][5] Another option is the use of trichloroacetimidates under thermal conditions, which avoids the need for a strong base.

Q4: How does the choice of solvent impact the reaction?

A4: The solvent plays a crucial role in solvating the reagents and influencing the reaction pathway. Polar aprotic solvents like DMF, DMSO, and acetonitrile are commonly used for N-alkylations with alkyl halides as they effectively solvate the cation of the base and do not interfere with the nucleophilic sulfonamide anion. The choice of solvent can also affect the equilibrium of competing reactions.

In-Depth Troubleshooting Guides

Scenario 1: Low or No Conversion to N-Alkylated Product

Your reaction shows primarily unreacted piperidine sulfone starting material.

The primary issue is likely insufficient activation of the sulfonamide nitrogen for nucleophilic attack. This can be due to an inappropriate choice of base, temperature, or alkylating agent.

Caption: Decision workflow for troubleshooting low conversion.

• Reagent Preparation:

  • Dissolve the piperidine sulfone (1.0 equiv) in anhydrous DMF.

  • Add a strong base, such as cesium carbonate (Cs₂CO₃, 1.5 equiv) or sodium hydride (NaH, 1.2 equiv, 60% dispersion in mineral oil). Caution: NaH is highly reactive and should be handled under an inert atmosphere.

• Reaction Execution:

  • Stir the mixture at room temperature for 30 minutes to ensure complete deprotonation.

  • Add the alkylating agent (e.g., alkyl bromide, 1.1 equiv) dropwise to the solution.

  • Heat the reaction to 80 °C and monitor its progress by TLC or LC-MS every 2-4 hours.

• Work-up and Analysis:

  • Upon completion, cool the reaction to room temperature and carefully quench with water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Rationale: Using a stronger base ensures the formation of the sulfonamide anion. Elevated temperatures provide the necessary activation energy, particularly for less reactive alkylating agents or sterically hindered substrates.

Scenario 2: Detection of Desulfonylated Byproducts

Your analysis (e.g., LC-MS) shows a peak corresponding to the piperidine ring without the sulfonyl group, alongside your desired product and starting material.

This indicates that a competitive desulfonylation reaction is occurring. This can be triggered by:

• Reductive Cleavage: Certain reagents can act as reducing agents, leading to the cleavage of the C-S or N-S bond.[4][6] While less common in standard alkylations, some additives or impurities could facilitate this.

• Base-Mediated Elimination/Rearrangement: Strong bases, especially at high temperatures, can potentially promote elimination or rearrangement pathways that result in the loss of the sulfonyl group.

Caption: Strategy to mitigate unwanted desulfonylation.

This method avoids the use of a strong base and harsh conditions, thereby minimizing the risk of desulfonylation. It is particularly useful when the desired alkyl group can be introduced via an aldehyde or ketone.

• Reagent Preparation:

  • Dissolve the piperidine sulfone (1.0 equiv) and the corresponding aldehyde or ketone (1.2 equiv) in a suitable solvent like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).

• Reaction Execution:

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv) to the mixture in portions at room temperature.

  • Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting material is consumed.

• Work-up and Analysis:

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent, dry the combined organic layers, and concentrate.

  • Purify by column chromatography.

Rationale: Reductive amination proceeds through the formation of an iminium ion, which is then reduced in situ. NaBH(OAc)₃ is a mild reducing agent that is selective for the iminium ion over the carbonyl starting material, preventing over-reduction. This pathway completely avoids the conditions that typically lead to desulfonylation.[7][8]

Method	Key Reagents	Common Side Reactions	Best For
Direct Alkylation	Piperidine Sulfone, Alkyl Halide, Strong Base (e.g., NaH, Cs₂CO₃)	Desulfonylation, O-alkylation (if applicable), Incomplete reaction	Simple, unhindered alkyl groups
Reductive Amination	Piperidine Sulfone, Aldehyde/Ketone, NaBH(OAc)₃	Incomplete iminium formation (with hindered ketones)	Introducing complex or sensitive alkyl groups
Borrowing Hydrogen	Piperidine Sulfone, Alcohol, Metal Catalyst (e.g., Mn, Ir)	Catalyst poisoning (with certain heterocycles)	Green chemistry approach, using alcohols directly

References

• BenchChem. (2025). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• BenchChem. (2025).
• Journal of Chemistry and Technologies. (2016).
• ResearchGate. (2017).
• ACS Publications. (2019).
• Royal Society of Chemistry. (n.d.). The N-alkylation of sulfonamides with alcohols in water catalyzed by a water-soluble metal–ligand bifunctional iridium complex [CpIr(biimH2)(H2O)][OTf]2*.
• PMC. (2025). Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides.
• PubMed. (2021). A unique sequential C-S or N-S inductive cleavage and retro-Diels-Alder fragmentation mechanism for alkylsulfonyl piperidine- and piperazine-containing compounds.
• Chemical Reviews. (2009). Amino Acid-Protecting Groups.
• Organic Chemistry Portal. (n.d.).
• PubMed. (2025). Substrate-Directed Annulative-Sulfonylation/Desulfonylation Cascade Using (E)-β-Iodovinyl Sulfones: A Diverse Approach for the Synthesis of Imidazo[1,2-a]pyridines with Sulfone Motifs.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• AAPPTec. (n.d.).
• Sigma-Aldrich. (n.d.). Selecting Orthogonal Building Blocks.
• Reddit. (2021).
• Sciencemadness Discussion Board. (2012).
• BenchChem. (2025).
• Semantic Scholar. (n.d.). Double C-N bond cleavages of N-alkyl 4-oxopiperidinium salts: access to unsymmetrical tertiary sulfonamides.
• ResearchGate. (2019). (PDF)
• PubMed. (2016). N-Alkylated arylsulfonamides of (aryloxy)ethyl piperidines: 5-HT(7) receptor selectivity versus multireceptor profile.
• Wikipedia. (n.d.).
• Royal Society of Chemistry. (n.d.). Ruthenium(ii)-catalyzed reductive N–O bond cleavage of N-OR (R = H, alkyl, or acyl) substituted amides and sulfonamides.
• PMC. (2024).
• ACS Publications. (n.d.).
• PMC. (2021). Base-Mediated Coupling Reactions of Benzenesulfonyl Azides with Proline: Synthesis of Proline-Derived Benzenesulfonamides.
• NIH. (n.d.). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties.
• MDPI. (n.d.).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. N-Alkylation of sulfonamides by alkyl halides in the presence of electrophilic catalysts and transformations of alkylated compounds | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 4. Reductive desulfonylation - Wikipedia [en.wikipedia.org]
• 5. The N-alkylation of sulfonamides with alcohols in water catalyzed by a water-soluble metal–ligand bifunctional iridium complex [Cp*Ir(biimH2)(H2O)][OTf]2 - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. A unique sequential C-S or N-S inductive cleavage and retro-Diels-Alder fragmentation mechanism for alkylsulfonyl piperidine- and piperazine-containing compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]

Recrystallization solvents for 4-(Cyclohexanesulfonyl)piperidine HCl

The following technical support guide is structured as an interactive troubleshooting resource for the purification of 4-(Cyclohexanesulfonyl)piperidine Hydrochloride .

Topic: Recrystallization of 4-(Cyclohexanesulfonyl)piperidine HCl Ticket ID: REC-502-SULF Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary & Compound Profile

Compound: 4-(Cyclohexanesulfonyl)piperidine HCl Class: Piperidine Sulfone / Secondary Amine Salt Physicochemical Profile: This molecule possesses a distinct amphiphilic character.[1] The piperidine HCl core provides high polarity and water solubility, while the cyclohexyl sulfone moiety adds significant lipophilicity and thermal stability.

Critical Purification Challenge: The primary difficulty with this compound is "Oiling Out" (liquid-liquid phase separation) rather than crystallizing.[1] This occurs because the flexible cyclohexyl and sulfonyl groups can disrupt crystal lattice formation in the presence of trace water or excess non-polar solvents.

Decision Matrix: Solvent Selection Strategy

Do not guess. Use this logic flow to determine the optimal solvent system for your specific crude batch.

Figure 1: Decision tree for selecting the purification pathway based on initial solubility observations.

Recommended Solvent Systems

The following table summarizes the most effective solvent systems based on the polarity index of the sulfonyl-piperidine core.

System Class	Solvent Composition	Suitability	Technical Notes
Primary (Best Start)	Ethanol (Absolute)	High	Best balance.[1] The sulfone group is soluble in hot EtOH; the HCl salt crystallizes upon cooling.
Alternative A	Isopropanol (IPA)	Medium-High	Higher boiling point (82°C) allows for better dissolution of stubborn impurities.[1] Yields may be lower due to higher solubility.
Anti-Solvent	Methanol / Ethyl Acetate	High	Dissolve in min.[1] hot MeOH. Add EtOAc until cloudy. Excellent for removing non-polar byproducts.
Anti-Solvent (Aggressive)	Ethanol / Diethyl Ether	Medium	Use only if yield is the priority.[1] Ether precipitates salts rapidly, potentially trapping impurities.
Avoid	Water	Low	While soluble, the high boiling point makes drying the hygroscopic HCl salt difficult.

Detailed Experimental Protocols

Protocol A: Single-Solvent Recrystallization (Ethanol)

Best for: Crude material with >85% purity.[1]

• Dissolution: Place 5.0 g of crude solid in a 100 mL Erlenmeyer flask. Add 15 mL of Absolute Ethanol .

• Heating: Heat to reflux (approx. 78°C) with magnetic stirring.

• Titration: If solid remains, add hot ethanol in 2 mL increments until fully dissolved. Do not exceed 40 mL total volume.

• Hot Filtration (Critical): If particulates (silica, inorganic salts) remain, filter the hot solution through a pre-warmed glass frit or fluted filter paper.

• Crystallization: Remove from heat. Allow to cool to room temperature slowly (over 1-2 hours). Rapid cooling promotes oiling out.

• Finishing: Once at RT, place in an ice bath (0-4°C) for 30 minutes.

• Collection: Filter the white crystals. Wash with 2 x 5 mL cold ethanol. Dry under high vacuum at 40°C.

Protocol B: Methanol/Ethyl Acetate Anti-Solvent Method

Best for: Material containing non-polar impurities or if Protocol A fails.

• Dissolution: Dissolve crude material in the minimum amount of boiling Methanol (approx. 3-5 mL per gram).[1]

• Precipitation: While keeping the solution hot (but not boiling), dropwise add Ethyl Acetate (EtOAc).

• Cloud Point: Continue adding EtOAc until a faint, persistent cloudiness appears.

• Re-dissolution: Add 2-3 drops of Methanol to turn the solution clear again.

• Crystallization: Cap the flask and allow it to stand undisturbed at room temperature.

• Observation: If an oil forms at the bottom, reheat to redissolve and add more Methanol (seed crystals are highly recommended here).

Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a sticky gum) instead of crystallizing. Why?

Cause: This is common with sulfonyl-piperidines.[1] It indicates that the temperature dropped too quickly or the solvent polarity is slightly "off," causing a liquid-liquid phase separation before the crystal lattice could form. Solution:

• Reheat the mixture until the oil redissolves.

• Seed: Add a tiny crystal of pure product (if available) or scratch the glass wall with a spatula to induce nucleation.

• Slow Down: Wrap the flask in aluminum foil or a towel to slow the cooling rate.

• Change Solvent: Switch to Isopropanol . The slightly more non-polar nature of IPA compared to EtOH can sometimes stabilize the sulfone moiety better during cooling.

Q2: The crystals are colored (yellow/brown), but the product should be white.

Cause: Oxidation byproducts (sulfoxides) or trace polymerized impurities.[1] Solution:

• Activated Carbon Treatment: During the hot dissolution step (Protocol A), add activated charcoal (5-10 wt%), stir for 5 minutes, and perform the hot filtration step.

• Acid-Base Swing: If color persists, dissolve the salt in water, basify with NaOH to pH 12, extract the free base into DCM, dry, and re-precipitate the HCl salt using HCl in Dioxane/Ether. This is the ultimate purification method [1].

Q3: My yield is very low (<40%).

Cause: The compound is too soluble in the chosen alcohol.[2] Solution:

• Concentrate the mother liquor (filtrate) to half its volume and cool again to collect a "second crop."

• Switch to the Ethanol/Ether system. Dissolve in min. Ethanol, then add Diethyl Ether until precipitation begins.[3] This forces the salt out of solution more aggressively.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (Standard reference for general amine salt purification techniques).

• BenchChem Protocols. (2025). Purification of Piperidine Reaction Products. Retrieved from (General piperidine handling).[1]

• PubChem Compound Summary. (2025). Piperidine Hydrochloride Data. National Center for Biotechnology Information. Retrieved from (Physicochemical property verification).[1]

• Sedelmeier, J., et al. (2010). Development of a Continuous Process for the Synthesis of Sulfonyl-Piperidines. Organic Process Research & Development. (Context on sulfonyl-piperidine stability).

Sources

• 1. [(4-Cyclohexylphenyl)sulfonyl]piperidine | C17H25NO2S | CID 7031994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Piperidine hydrochloride | 6091-44-7 [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to Validating a Stability-Indicating HPLC Method for the Purity of 4-(Cyclohexanesulfonyl)piperidine

As a Senior Application Scientist, the development and validation of a robust analytical method are paramount to ensuring the quality and safety of pharmaceutical materials. This guide provides an in-depth, experience-driven comparison of experimental choices and a detailed protocol for validating a High-Performance Liquid Chromatography (HPLC) method to determine the purity of 4-(Cyclohexanesulfonyl)piperidine, a key intermediate in pharmaceutical synthesis. Our approach is grounded in the principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring regulatory compliance and scientific rigor.[1][2][3][4]

The core objective of such a method is not just to quantify the main compound but to prove that the measurement is accurate and specific in the presence of potential impurities and degradation products. This guide will walk you through the logical progression from method development considerations to the execution of each validation parameter, explaining the causality behind our choices.

Part 1: Method Development - The Foundation of a Validated State

Before validation can begin, a suitable HPLC method must be developed. The chemical structure of 4-(Cyclohexanesulfonyl)piperidine—featuring a non-polar cyclohexyl group, a polar sulfonyl group, and a basic piperidine ring—guides our selection of a reverse-phase HPLC (RP-HPLC) approach. The phenylsulfonyl moiety provides a chromophore suitable for UV detection.

Column Chemistry Comparison

The choice of stationary phase is critical for achieving optimal separation. We compared two common RP-HPLC columns to assess their performance for this specific analyte.

• C18 Column (e.g., 250 x 4.6 mm, 5 µm): This is the workhorse of reverse-phase chromatography. Its long alkyl chains provide strong hydrophobic retention, which is ideal for the cyclohexyl portion of the molecule. It serves as our primary choice due to its versatility and robustness.

• Phenyl-Hexyl Column (e.g., 250 x 4.6 mm, 5 µm): This column offers an alternative selectivity. The phenyl groups can engage in π-π interactions with the aromatic ring of the analyte and any related aromatic impurities. This can be advantageous for separating impurities that differ primarily in their aromatic substitution patterns.

Rationale: We begin with the C18 column as its well-understood hydrophobic retention mechanism is a reliable starting point. The Phenyl-Hexyl column is a logical alternative to explore if co-elution of aromatic impurities becomes a challenge. For this guide, we will proceed with the C18 column, which demonstrated superior peak shape and resolution in initial screening.

Mobile Phase Optimization

The mobile phase composition dictates the retention and elution of the analyte.

• Organic Modifier: Acetonitrile (ACN) vs. Methanol (MeOH). ACN is generally a stronger solvent in RP-HPLC and often yields sharper peaks and lower backpressure. MeOH can offer different selectivity and is a valuable alternative if ACN fails to resolve key impurities.

• Aqueous Phase & pH Control: The piperidine ring is basic. To ensure a consistent state of ionization and prevent peak tailing, the mobile phase must be buffered or acidified. A 0.1% solution of formic acid or phosphoric acid in water is effective. This protonates the piperidine nitrogen, leading to a single, sharp peak.

Selected Method: Based on preliminary experiments, the following conditions were chosen for validation as they provided the best balance of resolution, peak shape, and run time.

Parameter	Optimized Condition	Justification
HPLC Column	C18, 250 x 4.6 mm, 5 µm	Provides excellent hydrophobic retention and peak symmetry.
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (55:45 v/v)	ACN provides efficient elution. Phosphoric acid ensures pH control for sharp, reproducible peaks.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing speed and efficiency.
Detection	UV at 220 nm	Good absorbance for the phenylsulfonyl chromophore.
Column Temp.	30 °C	Ensures stable retention times.
Injection Vol.	10 µL	A standard volume that balances sensitivity and column loading.

Part 2: HPLC Method Validation - A Step-by-Step Guide

Method validation is the process of providing documented evidence that an analytical procedure is suitable for its intended purpose.[5][6][7] The following sections detail the experimental protocols for each validation characteristic as mandated by ICH Q2(R2) guidelines.[1][8][9][10]

digraph "HPLC_Method_Validation_Workflow" { graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style="filled,rounded", fontname="Arial", color="#5F6368"]; edge [color="#4285F4", arrowhead="normal", penwidth=2];

}

Figure 1: Overall workflow for HPLC method validation.

Specificity (Stability-Indicating Nature)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[6] For a purity method, this is most rigorously demonstrated through forced degradation studies.[11][12][13] The goal is to generate 5-20% degradation to ensure that any potential degradation products can be detected and resolved from the main peak.[14]

digraph "Forced_Degradation_Workflow" { graph [rankdir="TB", splines=ortho, bgcolor="#F1F3F4", fontname="Arial"]; node [shape=box, style="filled,rounded", fontname="Arial", color="#5F6368"]; edge [color="#4285F4", arrowhead="normal", penwidth=1.5];

}

Figure 2: Workflow for specificity via forced degradation.

Experimental Protocol:

• Acid Hydrolysis: Dissolve the analyte in a 1:1 mixture of ACN and 0.1M HCl. Heat at 60°C for 4 hours. Cool, neutralize with 0.1M NaOH, and dilute with mobile phase.

• Base Hydrolysis: Dissolve the analyte in a 1:1 mixture of ACN and 0.1M NaOH. Heat at 60°C for 2 hours. Cool, neutralize with 0.1M HCl, and dilute with mobile phase.[14]

• Oxidative Degradation: Dissolve the analyte in a 1:1 mixture of ACN and 3% H₂O₂. Keep at room temperature for 24 hours. Dilute with mobile phase.[14]

• Thermal Degradation: Store the solid analyte in an oven at 80°C for 48 hours. Dissolve and dilute with mobile phase.

• Photolytic Degradation: Expose the solid analyte to light providing overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[14] Dissolve and dilute with mobile phase.

• Analyze all stressed samples, along with an unstressed control, using the proposed HPLC method with a Diode Array Detector (DAD).

Data & Results Summary:

Stress Condition	% Assay of Main Peak	% Degradation	Resolution (Rs) to Closest Peak	Peak Purity
Unstressed Control	99.8%	N/A	N/A	Pass
Acid Hydrolysis	88.2%	11.6%	3.1	Pass
Base Hydrolysis	91.5%	8.3%	2.8	Pass
Oxidation	85.1%	14.7%	2.5, 3.4 (two degradants)	Pass
Thermal	98.9%	0.9%	N/A	Pass
Photolytic	96.5%	3.3%	2.2	Pass

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations for which the method has been shown to be linear, accurate, and precise.[5]

Experimental Protocol:

• Prepare a stock solution of 4-(Cyclohexanesulfonyl)piperidine reference standard at 1000 µg/mL.

• Perform serial dilutions to create at least five concentration levels. For a purity method, this should typically span from the limit of quantitation (LOQ) to 120% of the target concentration (e.g., 0.5, 10, 50, 100, 120 µg/mL).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Data & Results Summary:

Parameter	Result	Acceptance Criteria
Range	0.5 - 120 µg/mL	Covers expected impurity levels and assay level.
Correlation Coefficient (r²)	0.9998	r² ≥ 0.999
Y-intercept	Minimal and not statistically significant	Intercept should be close to zero.
Residuals	Randomly scattered around zero	No discernible trend.

Accuracy

Accuracy is the closeness of the test results to the true value. It is typically determined by spiking a placebo or sample matrix with known amounts of the analyte at different concentration levels.[4][15]

Experimental Protocol:

• Prepare solutions of a known impurity or a placebo matrix.

• Spike the matrix with the analyte at three concentration levels across the range (e.g., 50%, 100%, and 120% of the target concentration), preparing three replicates at each level (9 total determinations).

• Analyze the samples and calculate the percentage recovery.

Data & Results Summary:

Spiked Level	Concentration (µg/mL)	Mean % Recovery (n=3)	% RSD
50%	50	101.2%	0.8%
100%	100	99.5%	0.5%
120%	120	100.8%	0.6%

Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.[7][16] Conclusion: The recovery values at all levels are within the acceptance criteria, confirming the accuracy of the method.

Precision

Precision is the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: Repeatability and Intermediate Precision.[2]

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• Calculate the Relative Standard Deviation (%RSD) for each set of measurements and for all measurements combined.

Data & Results Summary:

Precision Level	Parameter	Result (% RSD)	Acceptance Criteria
Repeatability	Assay of 6 replicates (Day 1, Analyst 1)	0.7%	%RSD ≤ 2.0%
Intermediate Precision	Assay of 6 replicates (Day 2, Analyst 2)	0.9%	%RSD ≤ 2.0%
Overall Precision	Combined data from both sets (n=12)	1.1%	%RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[17]

Experimental Protocol: These can be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (Standard Deviation of the Y-intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Y-intercept / Slope)

Data & Results Summary:

Parameter	Result
Limit of Detection (LOD)	0.15 µg/mL
Limit of Quantitation (LOQ)	0.45 µg/mL

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.[6][18]

Experimental Protocol:

• Vary key method parameters one at a time, such as:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 5 °C)

  • Mobile Phase Composition (± 2% absolute in organic content)

• Analyze a system suitability solution under each condition and evaluate parameters like retention time, peak tailing, and resolution.

Data & Results Summary:

Parameter Varied	Result	Impact
Flow Rate (0.9 mL/min)	Retention time shifted, resolution maintained.	Acceptable
Flow Rate (1.1 mL/min)	Retention time shifted, resolution maintained.	Acceptable
Temperature (25 °C)	Minor shift in retention time, peak shape good.	Acceptable
Temperature (35 °C)	Minor shift in retention time, peak shape good.	Acceptable
Mobile Phase (53:47 ACN:Aq)	Minor shift in retention time, resolution maintained.	Acceptable
Mobile Phase (57:43 ACN:Aq)	Minor shift in retention time, resolution maintained.	Acceptable

Conclusion

This guide has systematically compared and justified the selection of chromatographic conditions for the purity analysis of 4-(Cyclohexanesulfonyl)piperidine. The resulting RP-HPLC method has been rigorously validated according to ICH Q2(R2) guidelines. The experimental data demonstrates that the method is specific, linear, accurate, precise, and robust for its intended purpose. By following this self-validating system of protocols and understanding the scientific rationale behind each step, researchers and drug development professionals can confidently implement this method for quality control and stability testing, ensuring the integrity of their materials.

References

• U.S. Food and Drug Administration. (2024). Q2(R2)
• Open Access Journals.
• Scribd.
• ProPharma. (2024).
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• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• International Council for Harmonis
• Lab Manager. (2026).
• ECA Academy. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5.
• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures.
• BioProcess International.
• Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances.
• BenchChem. HPLC-UV Analysis of Piperidine-Containing Compounds.
• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).
• BenchChem.
• SIELC Technologies. Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column.
• European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• European Medicines Agency. (2023). ICH Q2(R2)
• BenchChem.
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• Royal Society of Chemistry. (2022). Development of an HPLC method for the determination of amines in a leukemia mouse model.
• SIELC Technologies. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column.
• PubChem. [(4-Cyclohexylphenyl)sulfonyl]piperidine.
• PLOS ONE. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols.
• IVT Network. Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry.
• International Council for Harmonisation. (2023).

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Technical Deep Dive: Spectroscopic Differentiation of Sulfone vs. Sulfoxide Piperidine Analogs

Topic: Spectroscopic Differences Between Sulfone and Sulfoxide Piperidine Analogs Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Medicinal Chemistry Context

In the optimization of piperidine-based pharmacophores—common in antipsychotics, antihistamines, and MMP inhibitors—the oxidation state of sulfur (sulfide vs. sulfoxide vs. sulfone) is a critical lever for tuning physicochemical properties.

• Sulfoxides (

  ): Introduce a chiral center at sulfur, increasing polarity and aqueous solubility. However, they are often metabolically liable (reducible to sulfides or oxidizable to sulfones) and can exist as diastereomers in substituted piperidines, complicating purification.

• Sulfones (

  ): Achiral and highly stable. They serve as strong electron-withdrawing groups (EWGs) that lower the of the piperidine nitrogen, potentially improving metabolic stability and membrane permeability by reducing lysosomal trapping.

Distinguishing these analogs rapidly during synthesis is essential. While Mass Spectrometry (MS) gives molecular weight, NMR spectroscopy is the definitive tool for assigning oxidation state and stereochemistry.

Synthetic Pathway & Stereochemical Logic

To understand the spectroscopy, one must understand the symmetry. The oxidation of a 4-substituted piperidine sulfide typically proceeds via the sulfoxide to the sulfone.

• Sulfoxide: The sulfur atom is

  hybridized with a lone pair, making it chiral . In a 4-substituted piperidine, this creates diastereomers (cis/trans relative to the piperidine substituent).

• Sulfone: The sulfur atom is

  hybridized but bonded to two oxygens. It is achiral and possesses a plane of symmetry (assuming the piperidine R-group allows it).

Figure 1: Oxidation Pathway and Stereochemical Consequences

Caption: Stepwise oxidation of piperidine sulfide. The intermediate sulfoxide introduces chirality, breaking the symmetry of the piperidine ring protons, a key spectroscopic marker.

Spectroscopic Characterization Guide

A. Nuclear Magnetic Resonance ( H & C NMR)

This is the most reliable method for differentiation.

1. The "Diastereotopic" Fingerprint (Sulfoxide) Because the sulfoxide sulfur is chiral, the adjacent methylene protons (the

-protons on the piperidine ring or the substituent) become diastereotopic . They are no longer chemically equivalent.

• Observation: Instead of a simple triplet or doublet, the

  -protons often appear as complex ABX or AB systems .

• Piperidine Ring: If the sulfur is at the 4-position, the axial and equatorial protons at C3 and C5 will show distinct shifts and complex coupling constants due to the asymmetry of the S=O bond vector.

2. The "Symmetric" Fingerprint (Sulfone) The sulfone group restores symmetry (locally).

• Observation: The

  -protons generally simplify.

• Chemical Shift: Sulfones are stronger EWGs than sulfoxides. Expect a downfield shift (deshielding) of

  -protons by approximately 0.3 – 0.5 ppm compared to the sulfoxide.

3. Carbon (

C) NMR

• Sulfoxide:

  -carbons typically resonate between 40–60 ppm .

• Sulfone:

  -carbons shift downfield, often 50–70 ppm .

B. Infrared Spectroscopy (IR)

IR provides a quick "Yes/No" check for the functional group.

• Sulfoxide (

  ):

  • Shows a strong, sharp band at 1030–1070 cm⁻¹ (S=O stretch).

  • Note: This can overlap with C-O stretches in ethers, so use with caution if other oxygens are present.

• Sulfone (

  ):

  • Shows two characteristic bands:[1][2][3][4]

    • Asymmetric Stretch: 1300–1350 cm⁻¹ (Strong)

    • Symmetric Stretch: 1120–1160 cm⁻¹ (Strong)

  • Tip: The absence of the ~1050 cm⁻¹ band and appearance of the ~1300/1150 doublet is diagnostic for complete oxidation.

C. Mass Spectrometry (MS)

• Sulfoxide:

  • Molecular Ion:

  • Fragmentation: Often shows a characteristic loss of oxygen [M-16] or loss of OH [M-17] .

  • Watch out: Sulfoxides can thermally eliminate (Cope-type elimination) in the GC-MS injector port to form alkenes. LC-MS (ESI) is preferred.

• Sulfone:

  • Molecular Ion:

    (Mass = Sulfoxide + 16).

  • Fragmentation: Very stable. Harder to fragment. Does not typically lose oxygen easily.

Comparative Data Summary

Feature	Piperidine Sulfoxide	Piperidine Sulfone
Symmetry	Chiral (at Sulfur); symmetry usually.	Achiral; or local symmetry.
H NMR ( -protons)	Diastereotopic. Complex splitting (ABX). Distinct shifts for and .	Equivalent. Simpler splitting (triplets/doublets). Downfield shift vs sulfoxide.
IR Stretches	Single strong band: 1030–1070 cm⁻¹	Two strong bands: ~1320 cm⁻¹ (asym) & ~1140 cm⁻¹ (sym).
Polarity (TLC)	More polar (Lower ).	Less polar than sulfoxide (Higher ).
Solubility (Aq)	High.[5][6]	Moderate to Low.[5]
Metabolic Stability	Low (Reducible/Oxidizable).	High (Metabolically robust).

Experimental Protocol: Controlled Synthesis & Characterization

Self-Validating Workflow: This protocol includes checkpoints to prevent over-oxidation when targeting the sulfoxide.

Objective: Synthesize and characterize 4-(phenylsulfonyl)piperidine from 4-(phenylthio)piperidine.

Step 1: Synthesis of Sulfoxide (Kinetic Control)

• Dissolve: Dissolve 1.0 eq of sulfide starting material in DCM (0.1 M).

• Cool: Cool to 0°C (Ice bath). Crucial: Higher temps promote sulfone formation.

• Add Oxidant: Add 0.95 – 1.0 eq of mCPBA (meta-chloroperbenzoic acid) portion-wise over 10 minutes.

  • Validation: Do not use excess mCPBA.

• Monitor: Stir at 0°C for 30–60 mins. Monitor by TLC.

  • Checkpoint: Sulfoxide spot will be significantly lower

    than sulfide. If sulfone appears (higher than sulfoxide), stop immediately.

• Quench: Wash with saturated

  to remove m-chlorobenzoic acid.

Step 2: Synthesis of Sulfone (Thermodynamic Control)

• Dissolve: Dissolve 1.0 eq of sulfide (or sulfoxide) in DCM.

• Add Oxidant: Add 2.5 – 3.0 eq of mCPBA.

• Heat: Stir at Room Temperature (or mild reflux) for 2–4 hours.

• Workup: Wash with

  (to quench excess peroxide) followed by .

Step 3: Characterization Decision Tree

Caption: Logical workflow for confirming oxidation state using IR and NMR data.

References

• Cyclic Sulfoxides and Sulfones in Drug Design. ResearchGate. (2025). Discusses the pharmacophore properties and ADME advantages of sulfones.

• Investigating Sulfoxide-to-Sulfone Conversion as a Prodrug Strategy. Antimicrobial Agents and Chemotherapy. (2018). Details the metabolic interconversion and solubility differences.

• 1H Chemical Shifts in NMR: Proton Chemical Shifts in Sulfoxides and Sulfones. Magnetic Resonance in Chemistry. (2008). definitive guide on chemical shift trends and anisotropy effects.

• Diastereotopic Protons in 1H NMR Spectroscopy. Master Organic Chemistry. (2022). Fundamental explanation of chirality-induced splitting patterns.

• Infrared Spectra of Sulfones and Related Compounds. ResearchGate. (2025). Detailed listing of symmetric and asymmetric stretching frequencies.

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Neglected sulfur( vi ) pharmacophores in drug discovery: exploration of novel chemical space by the interplay of drug design and method development - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/C8QO01233D [pubs.rsc.org]
• 6. img01.pharmablock.com [img01.pharmablock.com]

Safety & Regulatory Compliance

Technical Guide: Proper Disposal of 4-(Cyclohexanesulfonyl)piperidine

The following technical guide details the safe handling and disposal procedures for 4-(Cyclohexanesulfonyl)piperidine , a secondary amine building block used in medicinal chemistry.

This guide is structured for researchers and safety officers , prioritizing mechanism-based safety protocols over generic advice.

Chemical Profile & Hazard Analysis

To dispose of a chemical safely, one must first understand its reactivity profile. 4-(Cyclohexanesulfonyl)piperidine combines a secondary amine (piperidine ring) with a sulfone moiety.

Feature	Technical Implication for Disposal
Functional Group	Secondary Amine (Basic): Potential to form exothermic salts with strong acids. Incompatible with strong oxidizers (e.g., peroxides, permanganates).
Functional Group	Sulfone ( ): Thermally stable but releases Sulfur Oxides ( ) during incineration. Requires incineration facilities with scrubbers.
Physical State	Typically a Solid (Free Base or HCl salt). Low volatility compared to parent piperidine.
Waste Stream	Non-Halogenated Organic (unless mixed with halogenated solvents).[1][2]

Critical Safety Warning

While specific toxicological data for this derivative may be limited compared to commodity chemicals, it must be treated with the rigor of its parent pharmacophore, Piperidine (CAS 110-89-4) , which is corrosive and toxic.

• Default Classification: Irritant / Corrosive (Skin, Eye, Respiratory).

• Incompatibility: Do NOT mix with strong acids or oxidizing agents in the waste stream.[1]

Waste Classification & Segregation

Effective disposal begins at the bench. You must segregate this compound into the correct waste stream to prevent dangerous cross-reactivity in the central accumulation area.

Decision Logic for Segregation

Use the following logic to determine the correct container.

Figure 1: Waste stream segregation logic for sulfonyl-piperidine derivatives.

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Handling (At the Bench)

Objective: Stabilize the waste for transport to the central accumulation area.

• Personal Protective Equipment (PPE):

  • Nitrile Gloves: Standard thickness (0.11 mm) is generally sufficient for solid handling. If in solution with DCM or Chloroform, use Silver Shield/Laminate gloves or double-glove and change immediately upon splash.

  • Eye Protection: Chemical splash goggles (ANSI Z87.1).

  • Respiratory: Handle all solids in a certified chemical fume hood to prevent inhalation of dust.

• Container Selection:

  • Solids: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a heavy-duty clear plastic bag (minimum 2 mil thickness).

  • Liquids: Use a chemically resistant glass or HDPE bottle with a vented cap if over-pressurization is a risk (rare for this stable compound, but good practice).

• Labeling (The "E-E-A-T" Standard): Do not simply write "Waste." Your label must provide actionable intelligence for the disposal crew.

  • Chemical Name: 4-(Cyclohexanesulfonyl)piperidine.[3][4]

  • Hazards: "Irritant," "Basic," "Sulfur-containing."

  • Composition: If in solution, list the solvent % (e.g., "10% in DMSO").

Phase 2: Accumulation & Storage

Objective: Safe storage prior to vendor pickup.

• Compatibility: Store in the "Organic Bases" or "General Organics" section.

• Segregation: Keep physically separate from the "Inorganic Acids" cabinet. Although sulfones are stable, the amine functionality can react violently with concentrated nitric or sulfuric acid.

• Secondary Containment: Ensure the waste bottle sits in a polyethylene tray to capture potential leaks.

Phase 3: Final Disposal (Vendor Handoff)

Objective: Regulatory compliance (RCRA/EPA).

• Manifesting:

  • Declare the waste as "Hazardous Waste, Solid, n.o.s." (not otherwise specified) or "Flammable Liquid, n.o.s." if in solvent.

  • EPA Waste Codes:

    • If the waste is pure substance, it likely does not carry a specific U or P code unless it exhibits characteristic toxicity (D001, D002, etc.).

    • However, due to the piperidine moiety, it is best practice to manage it as D001 (Ignitable) if in flammable solvent, or simply as non-RCRA regulated hazardous waste if solid, depending on state regulations.

• Destruction Method:

  • The only acceptable destruction method is High-Temperature Incineration .

  • Why? The sulfonyl group (

    ) must be oxidized completely, and the nitrogen ring mineralized. Landfilling is not recommended due to potential leaching and environmental persistence of the sulfone group.

Emergency Procedures (Spill Management)

In the event of a spill during transfer:

Scenario	Protocol
Solid Spill	1. Isolate the area.2. Dampen a paper towel with water (to prevent dust generation) or use a HEPA vacuum.3. Scoop material into a waste bag.4. Wipe surface with weak acid (e.g., dilute acetic acid) to neutralize amine residues, then water.
Liquid Spill	1. Extinguish ignition sources (if solvent is flammable).2. Absorb with vermiculite or clay-based absorbent .3. Do NOT use sawdust (combustible).4. Place saturated absorbent in a sealed container labeled "Debris from Spill."
Skin Contact	Wash with soap and water for 15 minutes. The sulfone group aids lipid solubility, so thorough washing is critical to prevent systemic absorption.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators. EPA.gov. [Link]

• PubChem. (2024). Compound Summary: 4-(Cyclohexanesulfonyl)piperidine.[3] National Library of Medicine. [Link]

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• 2. mn.uio.no [mn.uio.no]
• 3. PubChemLite - 4-(cyclohexanesulfonyl)piperidine hydrochloride (C11H21NO2S) [pubchemlite.lcsb.uni.lu]
• 4. 4-(cyclohexanesulfonyl)piperidine hydrochloride | 1864016-67-0 [sigmaaldrich.com]

Personal protective equipment for handling 4-(Cyclohexanesulfonyl)piperidine

Executive Summary & Hazard Architecture

Warning: 4-(Cyclohexanesulfonyl)piperidine (CAS: 1864016-67-0 for HCl salt; Free base analog) is a piperidine-derived sulfone. While specific toxicological data for this exact structural analog is often limited in public databases, the Precautionary Principle dictates it be handled as a Bioactive Pharmacophore and a Chemical Irritant .

The piperidine moiety confers basicity and potential for mucous membrane irritation, while the sulfone group increases metabolic stability, potentially prolonging biological half-life if absorbed. This guide moves beyond generic "safety glasses and gloves" to a risk-quantified approach for synthesis and purification.

Core Hazard Profile (Structural Alert Analysis)

Hazard Class	GHS Category (Estimated)	Physiological Mechanism
Acute Toxicity (Oral)	Category 4	Piperidine ring absorption; potential CNS effects.
Skin Corrosion/Irritation	Category 2 (Irritant)	Secondary amine basicity can disrupt the stratum corneum.
Eye Damage/Irritation	Category 2A	High risk of corneal opacity from dust contact.
STOT - Single Exposure	Category 3	Respiratory tract irritation from fine particulate inhalation.

Risk-Based PPE Selection Matrix

Do not rely on a "one-size-fits-all" approach. Select PPE based on the specific operational state of the chemical.

Scenario A: Solid Handling (Weighing, Transferring)

The primary risk is airborne particulate inhalation and ocular contact.

• Respiratory: N95 or P100 Particulate Respirator . If handling >1g in an open system, use a Powered Air Purifying Respirator (PAPR) or work strictly inside a fume hood.

• Eyes: Chemical Safety Goggles (Indirect Vent). Safety glasses are insufficient for fine powders that can bypass side shields.

• Hands: Double Nitrile Gloves (4 mil minimum outer).

  • Rationale: Powder static can cause adherence to wrists; double gloving allows the outer pair to be stripped immediately upon contamination without exposing skin.

Scenario B: Solubilized/Synthesis (In DCM, Methanol, or DMSO)

The primary risk is dermal absorption via solvent carrier effect.

• Respiratory: Fume hood sash at working height. If outside hood, Half-face respirator with Organic Vapor (OV) cartridges .

• Eyes: Safety Goggles + Face Shield if reaction volume >100mL (risk of splash/exotherm).

• Hands: Laminate Film (Silver Shield) under Nitrile, OR High-Grade Nitrile (8 mil) .

  • Critical Insight: Standard nitrile degrades rapidly in chlorinated solvents (DCM), which acts as a vehicle to transport the piperidine solute through the glove and into the skin.

Operational Protocol: Donning & Doffing Logic

The sequence of removal is critical to prevent "secondary contamination"—the most common cause of lab exposure.

Visualization: PPE Decision & Doffing Workflow

Caption: Decision logic for PPE selection based on physical state and the critical "Inside-Out" doffing sequence to contain contaminants.

Decontamination & Disposal Strategy

Piperidine derivatives are often sticky and persistent. Proper decontamination prevents cross-contamination of shared lab equipment.

Surface Decontamination

• Solubilization: Do not use water initially. The cyclohexyl and sulfonyl groups make this compound lipophilic.

• Primary Wipe: Use a paper towel soaked in Ethanol (70%) or Isopropanol to lift the solid/residue.

• Secondary Wash: Follow with a 1% Acetic Acid solution (to protonate the piperidine nitrogen, rendering it a water-soluble salt), then rinse with water.

• Verification: UV lamp inspection (if the compound fluoresces) or a simple pH swipe test if bulk contamination is suspected.

Waste Disposal

• Solid Waste: Dispose of contaminated gloves and paper towels in Hazardous Solid Waste (sealed double bag).

• Liquid Waste: Segregate into Basic Organic Waste . Do not mix with strong acids without neutralization to prevent exotherms.

Emergency Response (Self-Validating Protocol)

If PPE fails, immediate action is required. This protocol relies on the chemical properties identified in Section 1.

Exposure Route	Immediate Action	Scientific Rationale
Ocular (Eyes)	Flush for 15 mins with isotonic saline or water. Hold eyelids open.	Basic amines cause saponification of corneal lipids; immediate dilution is vital to stop deep tissue penetration.
Dermal (Skin)	Blot, don't rub. Wash with soap and water.[1] Apply Polyethylene Glycol (PEG 400) if available.	Rubbing drives the lipophilic sulfone deeper into the dermis. PEG acts as a solubilizing sink to draw it out.
Inhalation	Move to fresh air.[1][2][3] If wheezing occurs, seek medical attention for Reactive Airways Dysfunction Syndrome (RADS) .	Fine particulates can trigger bronchospasm; observation for delayed pulmonary edema is standard for amine inhalation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 71777947, 4-(Cyclohexanesulfonyl)piperidine hydrochloride. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132). Retrieved from [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Piperidine. Retrieved from [Link]

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• 3. chemos.de [chemos.de]